1,2-Dibromo-3,4-dimethylbenzene
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Description
Properties
CAS No. |
28805-90-5 |
|---|---|
Molecular Formula |
C8H8Br2 |
Molecular Weight |
263.96 g/mol |
IUPAC Name |
1,2-dibromo-3,4-dimethylbenzene |
InChI |
InChI=1S/C8H8Br2/c1-5-3-4-7(9)8(10)6(5)2/h3-4H,1-2H3 |
InChI Key |
AKXKKSAGNHWXPQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=C(C=C1)Br)Br)C |
Origin of Product |
United States |
An In-depth Technical Guide to the Chemical Structure and Steric Hindrance of 1,2-Dibromo-3,4-dimethylbenzene
Abstract
This technical guide provides a comprehensive analysis of 1,2-Dibromo-3,4-dimethylbenzene, a substituted aromatic compound with significant utility in organic synthesis. The document delves into its core chemical structure, physicochemical properties, and spectroscopic profile. A central focus is placed on the profound impact of steric hindrance arising from its unique substitution pattern, where four adjacent groups populate the benzene ring. We will explore how this steric crowding influences the molecule's reactivity, particularly in common synthetic transformations. This guide synthesizes theoretical principles with practical experimental considerations, offering valuable insights for professionals engaged in chemical research and development.
Core Molecular Profile of 1,2-Dibromo-3,4-dimethylbenzene
1,2-Dibromo-3,4-dimethylbenzene, also known as 3,4-dibromo-o-xylene, is a halogenated aromatic hydrocarbon. Its structure is characterized by a benzene ring substituted with two adjacent bromine atoms and two adjacent methyl groups, creating a sterically crowded environment. This substitution pattern is key to its chemical behavior and reactivity. The presence of bromine atoms makes it a versatile intermediate for forming new carbon-carbon and carbon-heteroatom bonds, particularly through cross-coupling reactions.[1]
Physicochemical Properties
The physical and chemical properties of 1,2-Dibromo-3,4-dimethylbenzene are summarized in the table below. It is a largely nonpolar molecule, leading to good solubility in organic solvents and poor solubility in water.[1]
| Property | Value | Reference |
| IUPAC Name | 1,2-dibromo-3,4-dimethylbenzene | - |
| Synonyms | 3,4-Dibromo-o-xylene | [2] |
| CAS Number | 583-53-9 (related isomers may have different CAS numbers) | [1] |
| Molecular Formula | C₈H₈Br₂ | [1] |
| Molecular Weight | 263.96 g/mol | [1][2] |
| Appearance | Colorless to pale yellow liquid | [1] |
| Melting Point | 12.00 °C (285.15 K) | [1] |
| Boiling Point | 282.00 °C (555.15 K) | [1] |
| Density | 1.6725 g/cm³ | [1] |
| Solubility | Soluble in nonpolar organic solvents (hexane, toluene); poor in water. | [1] |
Structural Representation
The arrangement of substituents on the benzene ring is fundamental to understanding its properties.
Caption: 2D structure of 1,2-Dibromo-3,4-dimethylbenzene.
Spectroscopic Characterization
Spectroscopic analysis is essential for the unambiguous identification and characterization of 1,2-Dibromo-3,4-dimethylbenzene. The predicted data below are based on established principles of NMR, IR, and Mass Spectrometry.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The proton NMR spectrum is expected to be relatively simple. The two aromatic protons (at positions 5 and 6) are in different chemical environments and would likely appear as two distinct singlets in the aromatic region (δ 6.5-8.0 ppm).[3] The two methyl groups are also non-equivalent and should present as two separate singlets in the benzylic proton region (δ 2.0-3.0 ppm).[3]
-
¹³C NMR: Due to the lack of symmetry, all eight carbon atoms in the molecule are chemically distinct. Therefore, the proton-decoupled ¹³C NMR spectrum should exhibit ten unique signals: six for the aromatic carbons (in the δ 120-150 ppm range) and two for the methyl carbons.[3] The carbon atoms bonded to the bromine substituents will be significantly influenced by the electronic effects of the halogens. The proximity of the substituents can lead to distortion of the benzene ring, which in turn affects the electronic environment and chemical shifts of the carbon atoms.[4]
Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present. Key expected absorptions include:
-
Aromatic C-H stretch: A band in the region of 3100-3000 cm⁻¹.[3]
-
Alkyl C-H stretch: Bands just below 3000 cm⁻¹.[3]
-
C=C in-ring vibrations: Two characteristic sharp bands around 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹.[3]
-
C-Br stretch: Absorptions in the fingerprint region, typically below 800 cm⁻¹.
Mass Spectrometry (MS)
In electron ionization mass spectrometry (EI-MS), the most telling feature will be the molecular ion peak. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. For a molecule containing two bromine atoms, this results in a characteristic isotopic pattern for the molecular ion (M) with peaks at M, M+2, and M+4, with relative intensities of approximately 1:2:1.[5]
| Spectroscopic Technique | Predicted Key Features |
| ¹H NMR | Two singlets for aromatic protons (δ ~7.0-7.5 ppm); Two singlets for methyl protons (δ ~2.2-2.5 ppm). |
| ¹³C NMR | Ten distinct signals expected, with aromatic carbons in the δ 120-150 ppm range. |
| IR Spectroscopy | Aromatic C-H stretch (~3030 cm⁻¹), Alkyl C-H stretch (~2950 cm⁻¹), C=C ring stretch (~1600, 1450 cm⁻¹). |
| Mass Spectrometry | Molecular ion peak cluster (M, M+2, M+4) due to two bromine isotopes. |
The Impact of Steric Hindrance
Steric hindrance is a non-bonding interaction that influences the shape and reactivity of molecules. It arises when the size of atoms or groups prevents chemical reactions that are observed in smaller, related molecules. In 1,2-Dibromo-3,4-dimethylbenzene, the four adjacent substituents create significant steric strain.
The "Ortho Effect" and Molecular Distortion
The "ortho effect" describes the unique influence of a substituent at the ortho position on a benzene ring, which is often greater than what can be explained by electronic effects alone.[6] This is largely due to steric interactions.[6] In this molecule, the steric repulsion between the adjacent bromine and methyl groups can force them to bend out of the plane of the benzene ring.[6] This distortion can impact the ring's aromaticity and the accessibility of its reactive sites.
Caption: Logical flow of steric hindrance effects in the molecule.
Influence on Chemical Reactivity
The steric bulk of the ortho substituents significantly governs the molecule's reactivity.
-
Accessibility of Bromine Atoms: For reactions involving the bromine atoms, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling (e.g., Suzuki, Heck, Sonogashira reactions), the adjacent methyl and bromine groups act as steric shields. This shielding can hinder the approach of large reagents or catalysts, potentially requiring more forcing reaction conditions (higher temperatures, longer reaction times, or more active catalysts) compared to less hindered aryl bromides.[7] The para position is the least sterically hindered, followed by meta, and finally ortho being the most hindered.[8]
-
Electrophilic Aromatic Substitution: The benzene ring in 1,2-Dibromo-3,4-dimethylbenzene is already fully substituted at positions 1 through 4. The remaining positions (5 and 6) are electronically influenced by the existing groups. Methyl groups are activating and ortho-, para-directing, while bromine atoms are deactivating but also ortho-, para-directing. The cumulative electronic effect would direct an incoming electrophile to positions 5 and 6. However, the steric bulk of the substituents at positions 1 and 4 would significantly disfavor substitution at the adjacent positions 6 and 5, respectively.
Synthetic Applications and Protocols
Despite its steric challenges, 1,2-Dibromo-3,4-dimethylbenzene is a valuable building block. Its two bromine atoms can be selectively functionalized, often sequentially, to build complex molecular architectures.
General Synthesis of 1,2-Dibromo-3,4-dimethylbenzene
A common route to this compound is the direct bromination of 1,2-dimethylbenzene (o-xylene). The reaction typically uses a Lewis acid catalyst, and controlling the stoichiometry of bromine is crucial to achieve the desired dibrominated product.
Protocol: Bromination of o-Xylene
-
Setup: In a three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer, dissolve 1,2-dimethylbenzene in a suitable inert solvent (e.g., dichloromethane or carbon tetrachloride).
-
Catalyst: Add a catalytic amount of a Lewis acid, such as iron(III) bromide (FeBr₃), which can be generated in situ from iron filings.
-
Bromination: Cool the mixture in an ice bath. Slowly add a stoichiometric amount of liquid bromine (Br₂) dissolved in the same solvent via the dropping funnel. Maintain the temperature below 10 °C.
-
Reaction: After the addition is complete, allow the reaction to stir at room temperature until the evolution of HBr gas ceases.
-
Workup: Quench the reaction by carefully adding a saturated solution of sodium bisulfite to destroy any excess bromine. Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.
-
Purification: Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation to yield 1,2-Dibromo-3,4-dimethylbenzene.[9]
Caption: Experimental workflow for the synthesis of the title compound.
Conclusion
1,2-Dibromo-3,4-dimethylbenzene presents a fascinating case study in the interplay of electronic effects and steric hindrance in aromatic chemistry. Its densely substituted structure offers both challenges and opportunities for synthetic chemists. While the steric crowding around the reactive bromine centers can impede certain transformations, it also allows for potential regioselective reactions and the construction of complex, three-dimensional molecules. A thorough understanding of its structural and steric properties, as detailed in this guide, is paramount for its effective utilization in the design and synthesis of novel chemical entities for pharmaceutical and materials science applications.
References
-
Solubility of Things. (n.d.). 1,2-Dibromo-3,4-dimethylbenzene. Retrieved from [Link]
-
Fiveable. (2025, August 15). Ortho-Substituted Benzenes Definition. Retrieved from [Link]
-
Wikipedia. (n.d.). Ortho effect. Retrieved from [Link]
-
Chemistry LibreTexts. (2022, September 24). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]
-
A to Z Chemistry. (2020, October 10). Ortho effect. Retrieved from [Link]
-
YouTube. (2018, April 1). 32.01 Nomenclature of Substituted Benzenes. Retrieved from [Link]
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Cheméo. (n.d.). Chemical Properties of Benzene, 4-bromo-1,2-dimethyl- (CAS 583-71-1). Retrieved from [Link]
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Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for Polymer Chemistry. Retrieved from [Link]
-
Chemistry Steps. (2025, September 28). Identifying Unknown from IR, NMR, and Mass Spectrometry. Retrieved from [Link]
-
Vaia. (n.d.). Problem 166 Reaction of meso-1, 2 -dibromo .... Retrieved from [Link]
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Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]
-
NSF Public Access Repository. (2022, October 5). Improved Syntheses of Halogenated Benzene-1,2,3,4-Tetracarboxylic Diimides. Retrieved from [Link]
- Google Patents. (n.d.). CN102234220A - Method for preparing 4-bromo-1,2-xylene.
-
University of Wisconsin-Madison. (2020, February 14). NMR Spectroscopy - Organic Chemistry Data & Info. Retrieved from [Link]
-
ResearchGate. (n.d.). Improved syntheses of halogenated benzene-1,2,3,4-tetracarboxylic diimides. Retrieved from [Link]
-
NC State University Libraries. (n.d.). Chapter 13 – Structure Determination: Nuclear Magnetic Resonance Spectroscopy – Student Solutions Manual for Organic Chemistry. Retrieved from [Link]
-
Chemistry LibreTexts. (2021, December 27). 3.10: Spectroscopy of Aromatic Compounds. Retrieved from [Link]
-
Chemistry Stack Exchange. (2018, April 14). Elimination reaction with 1,2-dibromo-4-methylcyclohexane. Retrieved from [Link]
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A Technical Guide to the Solubility of 1,2-Dibromo-3,4-dimethylbenzene in Organic Solvents
Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 1,2-Dibromo-3,4-dimethylbenzene. In the absence of extensive empirical data in public literature, this document focuses on the theoretical principles governing its solubility in various organic solvents. We delve into the physicochemical properties of the molecule, predicting its behavior based on the principles of intermolecular forces and the "like dissolves like" paradigm. Furthermore, this guide presents a detailed, field-proven experimental protocol for determining the solubility of liquid organic compounds, such as 1,2-Dibromo-3,4-dimethylbenzene, using the robust shake-flask method followed by quantitative analysis. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development and chemical synthesis, enabling them to make informed decisions on solvent selection and to generate reliable solubility data in-house.
Introduction: Understanding the Importance of Solubility
1,2-Dibromo-3,4-dimethylbenzene, a substituted aromatic hydrocarbon, serves as a potential building block in organic synthesis, including the development of novel pharmaceutical compounds and materials. The solubility of this compound in various organic solvents is a critical parameter that dictates its utility in a wide range of applications, from reaction medium selection and optimization to purification, formulation, and quality control. An understanding of its solubility profile allows for the rational design of synthetic routes and the efficient development of downstream processes.
This guide addresses the current gap in publicly available quantitative solubility data for 1,2-Dibromo-3,4-dimethylbenzene by providing a strong theoretical framework for predicting its solubility and a practical, step-by-step methodology for its experimental determination.
Theoretical Framework for Solubility
The solubility of a solute in a solvent is governed by the intermolecular interactions between the solute-solute, solvent-solvent, and solute-solvent molecules. The fundamental principle of "like dissolves like" provides a qualitative prediction of solubility.[1] This principle states that substances with similar polarities are more likely to be soluble in one another.
Physicochemical Properties of 1,2-Dibromo-3,4-dimethylbenzene
To understand the solubility of 1,2-Dibromo-3,4-dimethylbenzene, we must first examine its molecular structure and resulting physicochemical properties.
-
Molecular Structure: The molecule consists of a benzene ring substituted with two bromine atoms and two methyl groups in adjacent positions.
-
Polarity: The benzene ring itself is nonpolar. The bromine atoms are electronegative and introduce some polarity, creating dipole moments. However, the overall molecule has a largely nonpolar character due to the hydrocarbon framework and the relatively symmetrical distribution of the substituents.[2]
-
Intermolecular Forces: The primary intermolecular forces at play for 1,2-Dibromo-3,4-dimethylbenzene are London dispersion forces, which are characteristic of nonpolar molecules. There are no significant hydrogen bonding capabilities.
-
Physical State: At room temperature, 1,2-Dibromo-3,4-dimethylbenzene is a colorless to pale yellow liquid.[2]
Predicting Solubility in Organic Solvents
Based on its predominantly nonpolar nature, we can predict the solubility of 1,2-Dibromo-3,4-dimethylbenzene in various classes of organic solvents.
-
Nonpolar Solvents (e.g., Hexane, Toluene, Dichloromethane): 1,2-Dibromo-3,4-dimethylbenzene is expected to be readily soluble in nonpolar solvents.[2] The intermolecular interactions (London dispersion forces) between the solute and solvent molecules are similar in nature and magnitude to the interactions between the molecules of the pure components, leading to favorable mixing.
-
Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): Solubility in these solvents is expected to be moderate. While these solvents possess a dipole moment, they cannot engage in hydrogen bonding. The dipole-induced dipole interactions between the solvent and 1,2-Dibromo-3,4-dimethylbenzene may allow for some degree of dissolution.
-
Polar Protic Solvents (e.g., Methanol, Ethanol): Solubility is anticipated to be low. The strong hydrogen bonding network of the solvent molecules would need to be disrupted to accommodate the nonpolar solute, which is an energetically unfavorable process.
-
Aqueous Solvents (e.g., Water): Due to its nonpolar character, 1,2-Dibromo-3,4-dimethylbenzene is expected to have very low solubility in water.[2]
Qualitative Solubility Summary
| Solvent Class | Representative Solvents | Predicted Solubility | Primary Intermolecular Interactions |
| Nonpolar Aliphatic | Hexane, Cyclohexane | High | London Dispersion Forces |
| Nonpolar Aromatic | Toluene, Benzene, Xylene | High | London Dispersion Forces, π-π stacking |
| Halogenated | Dichloromethane, Chloroform, Carbon Tetrachloride | High | London Dispersion Forces, Dipole-Induced Dipole |
| Ethers | Diethyl Ether, Tetrahydrofuran (THF) | Moderate to High | Dipole-Induced Dipole, London Dispersion Forces |
| Ketones | Acetone | Moderate | Dipole-Induced Dipole |
| Esters | Ethyl Acetate | Moderate | Dipole-Induced Dipole |
| Alcohols | Methanol, Ethanol | Low | Primarily London Dispersion Forces (unfavorable) |
| Polar Aprotic | Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO) | Moderate to High | Dipole-Induced Dipole |
| Aqueous | Water | Very Low / Insoluble | Unfavorable disruption of hydrogen bonds |
Experimental Determination of Solubility: The Shake-Flask Method
The shake-flask method is a reliable and widely accepted technique for determining the equilibrium solubility of a compound.[3] The following protocol provides a detailed, step-by-step procedure for determining the solubility of 1,2-Dibromo-3,4-dimethylbenzene in an organic solvent of interest.
Materials and Equipment
-
1,2-Dibromo-3,4-dimethylbenzene (high purity)
-
Selected organic solvents (HPLC grade or higher)
-
Analytical balance
-
Glass vials with PTFE-lined screw caps
-
Volumetric flasks and pipettes
-
Orbital shaker or magnetic stirrer with temperature control
-
Centrifuge
-
Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)
-
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.
Step-by-Step Protocol
-
Preparation of Standard Solutions:
-
Accurately prepare a stock solution of 1,2-Dibromo-3,4-dimethylbenzene of a known concentration in the chosen solvent.
-
Perform serial dilutions of the stock solution to create a series of at least five standard solutions of known, decreasing concentrations.
-
-
Preparation of Saturated Solution:
-
Add an excess amount of 1,2-Dibromo-3,4-dimethylbenzene to a glass vial containing a known volume of the selected solvent. The presence of an undissolved liquid phase is crucial to ensure equilibrium with a saturated solution.
-
Seal the vial tightly.
-
-
Equilibration:
-
Place the vial on an orbital shaker or use a magnetic stir bar to agitate the mixture at a constant, controlled temperature (e.g., 25 °C).
-
Allow the mixture to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure that thermodynamic equilibrium is reached.[4]
-
-
Phase Separation:
-
After equilibration, cease agitation and allow the vial to stand undisturbed for several hours to allow the undissolved solute to settle.
-
To ensure complete separation of the undissolved phase, centrifuge the vial at a moderate speed.
-
-
Sample Collection and Preparation:
-
Carefully withdraw a known volume of the supernatant (the saturated solution) using a syringe.
-
Attach a chemically inert syringe filter to the syringe and filter the solution into a clean vial to remove any remaining undissolved micro-droplets.
-
Accurately dilute the filtered saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.
-
-
Quantitative Analysis (HPLC/GC):
-
Analyze the standard solutions and the diluted sample solution using a validated HPLC or GC method.
-
Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the concentration of the standard solutions.
-
Determine the concentration of the diluted sample solution from the calibration curve.
-
-
Calculation of Solubility:
-
Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor.
-
Express the solubility in appropriate units, such as g/100 mL or mol/L.
-
Experimental Workflow Diagram
Safety Considerations
Researchers must consult the Safety Data Sheet (SDS) for 1,2-Dibromo-3,4-dimethylbenzene and all solvents used before commencing any experimental work. Standard laboratory safety practices should be strictly followed, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.
Conclusion
While quantitative solubility data for 1,2-Dibromo-3,4-dimethylbenzene is not currently prevalent in scientific literature, a strong theoretical understanding of its physicochemical properties allows for reliable predictions of its solubility behavior. Its nonpolar nature suggests high solubility in nonpolar organic solvents and poor solubility in polar solvents. For applications requiring precise solubility values, the detailed shake-flask experimental protocol provided in this guide offers a robust and accurate method for in-house determination. This technical guide serves as a foundational resource for scientists and researchers, enabling informed solvent selection and facilitating the successful application of 1,2-Dibromo-3,4-dimethylbenzene in synthesis and development.
References
- Solubility of Things. 1,2-Dibromo-3,4-dimethylbenzene.
-
Quora. How do you perform the shake flask method to determine solubility? [Link]
-
BioAssay Systems. Solubility Testing – Shake Flask Method. [Link]
-
Chemistry LibreTexts. Experiment: Solubility of Organic & Inorganic Compounds. [Link]
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Stereochemical Gating in Vicinal Dibromides: Kinetic Profiles and Synthetic Utility of Methyl-Substituted Scaffolds
Executive Summary
The reactivity of vicinal dibromides with adjacent methyl groups (e.g., 2,3-dibromobutane) is not merely a function of functional group chemistry but is strictly gated by stereoelectronics. For researchers in drug development and material science, understanding the divergence between meso- and racemic diastereomers is critical for predicting reaction rates, product geometry, and impurity profiles.
This guide analyzes the mechanistic bifurcation between debromination (alkene regeneration) and dehydrobromination (alkyne/vinyl halide synthesis), providing validated protocols and kinetic insights for precise synthetic control.
Conformational Analysis & Stereoelectronics
The reactivity differences between meso-2,3-dibromobutane and its racemic (
The Reactive Rotamers
To undergo elimination, the leaving groups (Br-Br for debromination; H-Br for dehydrobromination) must be anti-periplanar (
-
Meso-2,3-dibromobutane (2R, 3S):
-
Ground State: Methyl groups are anti (lowest energy), but Bromines are gauche.
-
Reactive Conformer (Debromination): Rotation to place Br-Br anti places Methyl groups anti .
-
Reactive Conformer (Dehydrobromination): Rotation to place H-Br anti places Methyl groups gauche .
-
-
Racemic-2,3-dibromobutane (2R, 2R / 2S, 2S):
-
Reactive Conformer (Debromination): Rotation to place Br-Br anti forces Methyl groups gauche (steric clash).
-
Reactive Conformer (Dehydrobromination): Rotation to place H-Br anti places Methyl groups anti .
-
Kinetic Consequence
This stereochemical locking leads to a "crossover" in reactivity profiles:
-
Debromination (Iodide-induced): Meso reacts significantly faster than racemic because the transition state minimizes methyl-methyl repulsion.
-
Dehydrobromination (Base-induced): Racemic reacts faster to form the vinyl bromide because its transition state minimizes methyl-methyl repulsion.
The Debromination Manifold (Alkene Regeneration)
The regeneration of alkenes from vicinal dibromides is a cornerstone strategy in protection group chemistry. The standard protocol utilizes Sodium Iodide (NaI) in acetone (Finkelstein conditions) or Zinc dust in acetic acid.
Mechanism: Iodide-Induced Elimination
The reaction proceeds via an E2-type mechanism where the iodide attacks a bromine atom, inducing the departure of the second bromide with simultaneous double bond formation.
Figure 1: Mechanistic flow of Iodide-induced debromination showing stereospecific pathways.
Quantitative Comparison
| Precursor Isomer | Reactive Conformer Sterics (Me-Me) | Relative Rate ( | Primary Product |
| Meso (2R, 3S) | Anti ( | Fast | trans-2-butene |
| Racemic ( | Gauche ( | Slow | cis-2-butene |
Expert Insight: In process chemistry, if you are using bromination/debromination to purify an alkene, ensure your intermediate crystallization enriches the meso dibromide. This guarantees a faster debromination and a thermodynamically more stable trans-alkene product.
Dehydrobromination (Synthesis of Vinyl Bromides & Alkynes)[3][4]
When treated with strong bases (e.g., KOtBu, NaNH
The "Anti" Rule in Base Elimination
Unlike debromination, the base abstracts a proton. The stereochemical requirement is that the
-
Pathway A (Racemic): Elimination yields the (E)-2-bromo-2-butene (Methyls are trans).[4] This is kinetically favored.
-
Pathway B (Meso): Elimination yields the (Z)-2-bromo-2-butene (Methyls are cis). This is kinetically disfavored due to steric clash in the transition state.
Double Elimination to Alkynes
To access the alkyne (e.g., 2-butyne), a second equivalent of base is required.
-
Challenge: The second elimination is significantly slower because it involves removing a proton from an
carbon (vinyl bromide). -
Solution: Use a stronger base (NaNH
in liquid NH ) or elevated temperatures with KOH/PEG-400 (Phase Transfer Catalysis).
Validated Experimental Protocols
Protocol A: Stereospecific Debromination (Alkene Recovery)
Target: Regeneration of trans-alkene from meso-dibromide.
-
Setup: Equip a 3-neck round bottom flask with a reflux condenser, N
inlet, and mechanical stirrer. -
Reagent Prep: Dissolve meso-2,3-dibromobutane (10 mmol) in anhydrous acetone (50 mL).
-
Activation: Add Sodium Iodide (NaI, 22 mmol, 2.2 eq). The solution may turn brown due to
formation (or ). -
Reaction: Reflux at
C for 3-6 hours. Monitor by TLC (disappearance of dibromide) or GC-MS.-
Note: If reaction stalls, add Sodium Thiosulfate (
) to scavenge , shifting equilibrium forward.
-
-
Workup: Cool to RT. Filter off the inorganic salts (NaBr/NaCl). Concentrate the filtrate. Partition between pentane and water. Wash organic layer with 10%
. -
Validation:
H NMR should show disappearance of methine protons ( 4.0-4.5 ppm) and appearance of vinyl protons ( 5.4 ppm for trans-2-butene).
Protocol B: Double Dehydrobromination (Alkyne Synthesis)
Target: Synthesis of internal alkyne.
-
Base: Potassium tert-butoxide (KOtBu) in THF is preferred for the first elimination; NaNH
for the second if isolation of vinyl bromide is not required. -
Procedure:
-
Suspend NaNH
(3.0 eq) in mineral oil or prepare fresh in liquid NH . -
Add dibromide dropwise at
C (exothermic). -
Allow to warm to RT (or reflux if using THF/KOtBu) for 12 hours.
-
-
Quench: Carefully add saturated NH
Cl. -
Critical Control Point: Ensure temperature does not exceed
C during addition to prevent polymerization of the alkyne.
Applications in Drug Development[4]
The "Bromine Shield" Strategy
In complex total synthesis, isolated double bonds are susceptible to oxidation or electrophilic attack.
-
Masking: React alkene with
to form the vicinal dibromide (stable to oxidants like KMnO or OsO acting elsewhere on the molecule). -
Transformation: Perform desired reactions on the scaffold.
-
Unmasking: Treat with Zn/AcOH or NaI/Acetone to regenerate the double bond with retention of stereochemistry (if meso intermediate is maintained).
Regioselective Elimination via Neighboring Groups
Recent studies indicate that adjacent oxygen functionality (e.g., an ether or alcohol at C1) can direct the regioselectivity of HBr elimination by acidifying specific protons via inductive effects.
Figure 2: The "Bromine Shield" strategy in multi-step synthesis.
References
-
Conformational Analysis of 2,3-Dibromobutane. BenchChem Technical Library. (2025).[5][4][6][7] Retrieved from 6
-
Mechanism of the E2 Reaction: Stereochemical Consequences. Chemistry LibreTexts. (2023).[2][6] Retrieved from 2
-
Stereoselectivity of E2 Elimination Reactions. Chemistry Steps. (2023).[2][6] Retrieved from 8
-
DBU-Promoted Elimination Reactions of Vicinal Dibromoalkanes. Thieme Connect / Synlett. (2005). Retrieved from 9
-
Alkene protection against acid using a bromide substituent. Chemical Communications (RSC).[10] (2012). Retrieved from 10
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Strategic Applications of Ortho-Dibromoxylene Derivatives in Modern Therapeutics and Synthetic Chemistry
Executive Summary
The compound 1,2-bis(bromomethyl)benzene (also known as
Peptide Macrocyclization and Stapling: The S-Alkylation Paradigm
Mechanistic Rationale
The constraint of linear peptides into macrocyclic structures is a cornerstone of modern peptidomimetic drug design. Unconstrained linear peptides suffer from high entropic penalties upon target binding and are rapidly degraded by endogenous proteases[1]. By introducing a covalent "staple" between two spatially proximal amino acids, the peptide is locked into a bioactive conformation (e.g., an
1,2-BBMB is uniquely suited for this due to its bis-electrophilic benzylic bromides. The use of multi-thiol-reactive linkers has a rich history, pioneered by Kemp and McNamara in 1985 with tris(bromomethyl)benzene, followed shortly by the application of bis-reactive homologs like 1,2-BBMB by Szewczuk et al. in 1992[2][3]. In aqueous or semi-aqueous conditions, the thiolates of two cysteine residues undergo rapid
Causality in Experimental Design
To achieve high yields and prevent unwanted side reactions (such as intermolecular dimerization or non-specific amine alkylation), the reaction must be performed under high dilution (typically 1 mg/mL) and strictly controlled pH. A pH of 7.0–8.0 ensures that the cysteine thiols (
Workflow for S-alkylation peptide stapling using 1,2-BBMB.
Self-Validating Protocol: 1,2-BBMB Peptide Cyclization
Adapted from established high-throughput cyclic peptide synthesis methodologies[5].
-
Solubilization: Dissolve the purified linear peptide (containing two free cysteine residues) in a 1:1 (v/v) mixture of Acetonitrile (ACN) and aqueous Ammonium Bicarbonate (
) to a final peptide concentration of 1 mg/mL. Causality: The organic/aqueous mixture ensures solubility of both the hydrophobic 1,2-BBMB and the polar peptide. -
Reagent Addition: Add 1.5 molar equivalents of 1,2-bis(bromomethyl)benzene to the solution.
-
pH Adjustment: Check the pH using water-wet pH paper. Carefully add
-Diisopropylethylamine (DIPEA) dropwise until the pH stabilizes between 7.0 and 8.0. -
Reaction Monitoring: Stir the reaction at room temperature for 3 hours. Validate the progression by injecting an aliquot into an LC-MS system. The self-validating endpoint is the disappearance of the linear peptide mass and the appearance of the
mass shift (addition of the xylyl group minus two protons and two bromides). -
Isolation: Lyophilize the reaction mixture to a white solid powder to remove volatile buffers, followed by Preparative Reverse-Phase HPLC (RP-HPLC) purification.
Generation of Transient o-Quinodimethane for Diels-Alder Synthesis
Mechanistic Rationale
Beyond peptide chemistry, 1,2-BBMB is heavily utilized as the premier precursor for
Debromination of 1,2-BBMB is typically achieved via reduction with Zinc dust[7] or through treatment with Sodium Iodide (NaI) in anhydrous DMF[8]. In the NaI pathway, an intermediate diiodide is formed, which readily eliminates iodine to yield the diene. This methodology has been successfully used to functionalize complex architectures, including the regioselective synthesis of fullerene
Generation of transient o-quinodimethane and subsequent Diels-Alder trapping.
Self-Validating Protocol: NaI-Mediated o-QDM Generation and Trapping
Adapted from subnaphthalocyanine precursor synthesis[8].
-
Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve 1.0 equivalent of 1,2-BBMB and 2.0 equivalents of the target dienophile (e.g., fumaronitrile) in anhydrous
-Dimethylformamide (DMF). -
Activation: Add 4.0 equivalents of anhydrous Sodium Iodide (NaI) to the stirring solution. Causality: Excess NaI drives the equilibrium toward the diiodide intermediate, which spontaneously eliminates
to form -QDM. -
Cycloaddition: Heat the reaction mixture to 60–80 °C for 12 hours. The reaction is self-validating visually; the generation of free iodine will turn the solution deep brown/purple.
-
Quenching & Extraction: Cool to room temperature and quench with saturated aqueous Sodium Thiosulfate (
) to reduce the generated iodine (solution turns from brown to pale yellow). Extract with ethyl acetate, wash with brine, dry over , and purify via silica gel chromatography.
Small Molecule APIs and Ligand Synthesis
In addition to macromolecular applications, 1,2-BBMB is a critical building block in small molecule drug discovery. It is utilized in the synthesis of isothioureas, which act as potent inhibitors of human nitric oxide synthases (NOS)[6][10]. By inhibiting NOS, these derivatives help manage conditions associated with excessive nitric oxide production, such as severe inflammatory and neurological disorders[10]. Furthermore, 1,2-BBMB is employed in the synthesis of tridentate carbene ligands, which coordinate with metal centers to form stable metal-based drugs investigated for oncology and antibacterial applications[10].
Quantitative Data: Comparative Linker Analysis
Selecting the correct structural isomer of bis(bromomethyl)benzene is critical for peptide stapling, as the distance between the electrophilic centers dictates the structural conformation of the resulting macrocycle[2][11].
| Linker Reagent | Isomer Type | Approx. C-C Span (Å) | Primary Application in Drug Discovery |
| 1,2-bis(bromomethyl)benzene | Ortho | 3.0 - 4.5 Å | Tight loop stabilization, |
| 1,3-bis(bromomethyl)benzene | Meta | 5.0 - 6.5 Å | Standard |
| 1,4-bis(bromomethyl)benzene | Para | 7.0 - 8.5 Å | Extended loop bridging, inter-chain crosslinking, complement activity modulation[11]. |
| 1,3,5-tris(bromomethyl)benzene | Symmetrical | Tri-directional | Bicyclic peptide formation via three cysteine residues (e.g., TBMB scaffolds)[3]. |
Conclusion
The utility of 1,2-bis(bromomethyl)benzene spans the entire spectrum of chemical biology and synthetic chemistry. Whether utilized as an S-alkylating staple to impart proteolytic resistance and cell permeability to therapeutic peptides, or as a masked diene for the construction of complex polycyclic frameworks via Diels-Alder chemistry, its predictable reactivity and structural rigidity make it an indispensable tool. By strictly controlling reaction parameters—such as pH in aqueous environments or halogen-exchange kinetics in organic solvents—researchers can harness 1,2-BBMB to drive the next generation of drug discovery.
References
-
Cas 91-13-4,1,2-Bis(bromomethyl)benzene - LookChem LookChem URL:[Link]
-
Bridged Analogues for p53-Dependent Cancer Therapy Obtained by S-Alkylation National Institutes of Health (PMC) URL:[Link]
-
Chemical Macrocyclization of Peptides Fused to Antibody Fc Fragments ResearchGate URL:[Link]
-
Chemical Strategies for Bicyclic Peptide Formation White Rose eTheses Online URL:[Link]
- US20250034210A1 - Dll3 targeting peptides and constructs thereof Google Patents URL
- US11535650B1 - Modulation of complement activity Google Patents URL
-
Computational Investigations into the Generation of Reactive Intermediates for Organic Synthesis Open Research Repository (ANU) URL:[Link]
-
Synthesis and Characterization of Subporphyrazines and Subnaphthalocyanines Universidad Autónoma de Madrid URL:[Link]
-
Diastereoselective cycloaddition of chiral 1-acryloyl-2-imidazolidinone and o-quinodimethane generated by reduction of 1,2-bis(bromomethyl)benzene with zinc R Discovery URL:[Link]
-
A study towards the regioselective synthesis of the e,e,e trisadduct of C60 via the [4+2] Diels-Alder reaction ResearchGate URL:[Link]
-
PEGASUS: Unlocking Polarity in Cell-Permeable Cyclic Peptides ACS Publications URL:[Link]
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Electronic Profiling and Catalytic Reactivity of 3,4-Dimethyl Substituted Aryl Bromides: A Technical Guide
Executive Summary
Aryl bromides serve as foundational electrophiles in transition-metal-catalyzed cross-coupling reactions, playing a critical role in the synthesis of active pharmaceutical ingredients (APIs) and organic semiconductors. The electronic properties of the aryl ring dictate the kinetics and thermodynamics of the entire catalytic cycle. Specifically, 3,4-dimethylbromobenzene (also known as 4-bromo-o-xylene) presents a unique electronic profile due to the synergistic electron-donating effects of two adjacent methyl groups. This guide provides an in-depth mechanistic analysis of how the 3,4-dimethyl substitution pattern alters the reactivity of the C–Br bond and outlines self-validating experimental protocols to overcome the resulting kinetic bottlenecks in palladium-catalyzed workflows.
Electronic Architecture and Hammett Profiling
The reactivity of 3,4-dimethylbromobenzene is fundamentally governed by the electron-donating nature of its methyl substituents. Positioned at the meta (C3) and para (C4) positions relative to the bromine atom, these groups enrich the aromatic ring's electron density through a combination of inductive (+I) and hyperconjugative effects.
To quantify this electronic perturbation, chemists rely on Hammett substituent constants (
Causality Insight: The increased electron density strengthens the C–Br bond and reduces the electrophilicity of the ipso-carbon. Consequently, the activation energy required to cleave the C–Br bond during the initial stages of catalysis is significantly elevated compared to electron-neutral or electron-deficient aryl bromides.
Logical flow of 3,4-dimethyl electronic effects on cross-coupling steps.
Mechanistic Impact on Palladium-Catalyzed Cross-Coupling
In a standard Pd(0)/Pd(II) catalytic cycle (e.g., Buchwald-Hartwig amination or Suzuki-Miyaura coupling), the electronic nature of 3,4-dimethylbromobenzene creates a distinct kinetic dichotomy that dictates reaction design:
The Kinetic Bottleneck: Decelerated Oxidative Addition
Oxidative addition involves the insertion of a nucleophilic Pd(0) species into the C–Br bond. Because the 3,4-dimethyl ring is already electron-rich, it repels the incoming electron density from the metal center. Kinetic studies demonstrate that aryl bromides with negative Hammett constants (
Strategic Ligand Design
To counteract the deactivated C–Br bond, the catalytic system must employ highly electron-donating and sterically demanding ligands. Bulky, electron-rich phosphines (such as dialkylbiaryl phosphines like XPhos, or bicyclic triaminophosphines) serve a dual purpose. Electronically, they increase the electron density on the Pd(0) center, making it more nucleophilic and capable of forcing oxidative addition into the unreactive C–Br bond. Sterically, their bulk facilitates the subsequent reductive elimination step, which might otherwise be hindered by the stable Pd(II) intermediate formed after transmetalation or amine binding[4].
Catalytic cycle of Pd-catalyzed cross-coupling highlighting electronic bottlenecks.
Experimental Workflows and Self-Validating Protocols
To rigorously study and utilize 3,4-dimethylbromobenzene, researchers must employ protocols that validate the kinetic bottlenecks and ensure complete chemical conversion.
Protocol A: Kinetic Profiling of Oxidative Addition via UV-Vis Stopped-Flow
Purpose: To quantify the rate of oxidative addition of 3,4-dimethylbromobenzene to a palladium center and compare it against electron-deficient analogs.
Causality: UV-Vis stopped-flow spectroscopy allows for the real-time observation of the decay of the Pd(0) species or the formation of the Pd(II) complex, providing precise rate constants (
Step-by-Step Methodology:
-
Preparation of Stock Solutions: Under a strictly inert argon atmosphere in a glovebox, prepare a 2.0 mM solution of the Pd(0) precursor (e.g., Pd(PPh3)4) in anhydrous, degassed THF.
-
Substrate Preparation: Prepare a 20.0 mM solution of 3,4-dimethylbromobenzene in anhydrous THF to establish pseudo-first-order kinetic conditions (10-fold excess of substrate).
-
Instrument Calibration: Purge the stopped-flow spectrophotometer lines with anhydrous THF to ensure an oxygen-free environment. Blank the instrument using the pure solvent.
-
Data Acquisition: Rapidly mix equal volumes of the Pd solution and the aryl bromide solution at 25 °C. Monitor the absorbance changes at the characteristic wavelength of the Pd complex (e.g., 350–450 nm) over 300 seconds.
-
Self-Validation & Analysis: Fit the exponential decay/growth curves to a pseudo-first-order kinetic model to extract
. Validate the system by repeating the experiment with bromobenzene ( ) and 4-bromobenzonitrile ( ) to construct a linear Hammett plot, confirming the electronic dependence of the reaction.
Protocol B: Optimized Buchwald-Hartwig Amination of 3,4-Dimethylbromobenzene
Purpose: To achieve >95% yield in C–N bond formation using an electron-rich aryl bromide. Causality: Utilizing a bulky, electron-rich biaryl monophosphine ligand (XPhos) accelerates the sluggish oxidative addition, while a mild inorganic base (Cs₂CO₃) prevents side reactions and tolerates a wide array of functional groups[5].
Step-by-Step Methodology:
-
Catalyst Activation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂ (2 mol%, 0.02 mmol) and XPhos (4 mol%, 0.04 mmol).
-
Base and Substrate Addition: Add cesium carbonate (Cs₂CO₃, 1.4 mmol) and 3,4-dimethylbromobenzene (1.0 mmol). If the coupling amine is a solid, add it at this stage (1.2 mmol).
-
Inert Atmosphere & Solvent: Evacuate and backfill the Schlenk tube with argon three times. Add anhydrous toluene (5 mL) via syringe. If the amine is a liquid (e.g., morpholine), inject it via syringe (1.2 mmol).
-
Reaction Execution: Seal the Schlenk tube and immerse it in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 16 hours. Note: The elevated temperature is strictly required to overcome the high activation barrier of the electron-rich C–Br bond.
-
Workup and Self-Validation: Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a pad of Celite. Concentrate the filtrate in vacuo. Analyze the crude mixture via ¹H NMR to validate the complete disappearance of the 3,4-dimethylbromobenzene starting material (specifically monitoring the shift of the aromatic protons at
7.2–7.4 ppm).
Quantitative Data Summaries
The following tables summarize the empirical data regarding the electronic properties of substituted aryl bromides and the corresponding efficacy of ligand systems designed to overcome their kinetic barriers.
Table 1: Hammett Constants and Electronic Parameters of Substituted Aryl Bromides
| Substituent Pattern | Total Hammett Constant ( | Electronic Effect | Relative Rate of Oxidative Addition | ||
| Unsubstituted (H) | 0.00 | 0.00 | 0.00 | Neutral | Baseline (1x) |
| 4-Fluoro | 0.06 | 0.06 | +0.06 | Mildly Withdrawing | Fast |
| 3-Methyl | -0.07 | 0.00 | -0.07 | Donating | Slow |
| 4-Methyl | 0.00 | -0.17 | -0.17 | Strongly Donating | Very Slow |
| 3,4-Dimethyl | -0.07 | -0.17 | -0.24 | Highly Donating | Extremely Slow |
Table 2: Comparative Ligand Efficacy for Amination of Electron-Rich Aryl Bromides
| Palladium Source | Ligand System | Ligand Electronic Profile | Base | Temp (°C) | Expected Yield (%) |
| Pd(OAc)₂ | PPh₃ | Neutral, Low Bulk | Cs₂CO₃ | 100 | < 15% (Stalled at OA) |
| Pd₂(dba)₃ | BINAP | Neutral, Bidentate | NaOtBu | 100 | ~ 40% |
| Pd(OAc)₂ | P(t-Bu)₃ | Electron-Rich, Bulky | NaOtBu | 100 | > 85% |
| Pd(OAc)₂ | XPhos | Highly Electron-Rich, Bulky | Cs₂CO₃ | 100 | > 95% |
| Pd₂(dba)₃ | P(i-BuNCH₂)₃CMe | Bicyclic Triaminophosphine | Cs₂CO₃ | 100 | > 90% |
References
-
Comparison of Quantum Chemical Parameters and Hammett Constants in Correlating pKa Values of Substituted Anilines Source: American Chemical Society (ACS) URL:[Link]
-
Kinetics and Thermodynamics of the Oxidative Addition of Aryl Bromides at Palladium(I) to Form Palladium(III) Complexes Source: ChemRxiv URL:[Link]
-
Combined Kinetic and Computational Analysis of the Palladium-Catalyzed Formylation of Aryl Bromides Source: ACS Catalysis URL:[Link]
-
Application of a New Bicyclic Triaminophosphine Ligand in Pd-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides, Bromides, and Iodides Source: The Journal of Organic Chemistry (ACS) URL:[Link]
Sources
Commercial suppliers and price trends for 1,2-Dibromo-3,4-dimethylbenzene
An In-Depth Technical Guide to 1,2-Dibromo-3,4-dimethylbenzene: Commercial Sourcing, Price Analysis, and Synthetic Applications
Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 1,2-Dibromo-3,4-dimethylbenzene (CAS No. 24932-49-8), a key chemical intermediate for the research and development sector. The document delves into the commercial landscape, offering a detailed look at suppliers and current pricing structures. It further explores the compound's strategic importance as a versatile building block in organic synthesis, particularly for pharmaceutical and materials science applications. A detailed, field-proven experimental protocol for a representative cross-coupling reaction is provided, alongside a plausible synthetic pathway for the compound itself. Safety, handling, and storage protocols are also summarized to ensure safe and effective laboratory use. This guide is intended to serve as a practical resource for professionals requiring this compound for their research endeavors.
Compound Profile and Strategic Significance
1,2-Dibromo-3,4-dimethylbenzene is a substituted aromatic hydrocarbon whose value lies in its specific arrangement of reactive and directing groups on the benzene ring. The two adjacent bromine atoms serve as highly effective functional handles for a variety of chemical transformations, most notably in metal-catalyzed cross-coupling reactions. The methyl groups, in turn, influence the electronic properties and steric environment of the molecule, allowing for the synthesis of complex, highly substituted target molecules.
Its structural features make it an attractive precursor in several high-value R&D areas:
-
Pharmaceutical Synthesis: It serves as a starting material for creating complex molecular scaffolds found in active pharmaceutical ingredients (APIs).[1] The ability to selectively functionalize the bromine positions is critical for building novel drug candidates.[1][2]
-
Materials Science: The compound is utilized in the development of advanced polymers and liquid crystals where the dibromo-dimethylbenzene core can be integrated to create materials with tailored electronic or optical properties.[1]
-
Agrochemicals: It is a building block in the synthesis of next-generation herbicides, insecticides, and fungicides that require specific substitution patterns for efficacy and environmental compatibility.[1]
Chemical Identity and Properties
| Property | Value | Source(s) |
| IUPAC Name | 1,2-Dibromo-3,4-dimethylbenzene | [3] |
| CAS Number | 24932-49-8 | [4] |
| Molecular Formula | C₈H₈Br₂ | [4] |
| Molecular Weight | 263.96 g/mol | [4] |
| Appearance | Colorless to pale yellow liquid | [3] |
| Solubility | Soluble in nonpolar organic solvents (e.g., hexane, toluene); low solubility in water. | [3] |
| Synonyms | DIBROMOXYLENE | [4] |
Commercial Landscape: Sourcing and Availability
1,2-Dibromo-3,4-dimethylbenzene is classified as a research chemical and is typically available through specialized fine chemical suppliers. It is not produced on a massive industrial scale, and its availability is geared towards laboratory and pilot-scale synthesis. When sourcing, researchers must prioritize suppliers who provide comprehensive analytical data, such as a Certificate of Analysis (CoA), to ensure purity and batch-to-batch consistency, which is paramount for reproducible research.
Table of Commercial Suppliers
| Supplier | Purity | Notes |
| Clearsynth | Not specified, CoA provided. | A leading manufacturer and exporter offering the compound as a research chemical and intermediate.[4] |
| Sigma-Aldrich (Merck) | ≥97% (for the related 4,5-isomer) | A major global supplier of research chemicals. While pricing is available for the 24932-48-7 isomer, they are a likely source for related building blocks. |
| Tokyo Chemical Industry (TCI) | >98.0% (GC) (for the related 4,5-isomer) | A well-regarded supplier with a strong portfolio of synthetic reagents and building blocks. |
| Fisher Scientific | 98.0+% (Distributes TCI products) | A major distributor for laboratory chemicals, providing access to products from manufacturers like TCI.[5] |
Note: The listed suppliers are for the specified compound or its closely related and commonly available isomer, 1,2-Dibromo-4,5-dimethylbenzene (CAS 24932-48-7). Availability should be confirmed directly with the supplier for the 3,4-dimethyl isomer.
Market Analysis: Pricing and Trends
The price of 1,2-Dibromo-3,4-dimethylbenzene is subject to several variables and does not follow a simple commodity trend. As a niche chemical, its cost is primarily driven by the complexity of its synthesis, the required purity level, and the scale of purchase.
Current Pricing Snapshot (Q1 2026)
Pricing for related isomers can provide a reasonable estimate for budget planning. The following data is for the closely related 1,2-Dibromo-4,5-dimethylbenzene (CAS 24932-48-7) .
| Supplier | Quantity | Price (USD) | Price per Gram (USD) |
| TCI America | 5 g | $129.00 | $25.80 |
| TCI America | 25 g | $426.00 | $17.04 |
Note: Prices are for illustrative purposes, do not include shipping or handling, and are subject to change. Researchers should request a formal quote from suppliers for the specific 3,4-dimethyl isomer.
Factors Influencing Price Trends
-
Raw Material Costs: The price of bromine and o-xylene (or other precursors) are fundamental cost drivers.
-
Synthesis Complexity: Multi-step syntheses or those requiring difficult isomer separations will invariably lead to a higher final price.
-
Purity Requirements: Higher purity grades (>98%) necessitate additional purification steps (e.g., distillation, chromatography), which significantly increase costs.
-
Market Demand: Demand is closely tied to the level of R&D activity in the pharmaceutical and materials science sectors. Increased investment in these areas can lead to upward price pressure.
-
Scale of Purchase: A significant price reduction per gram is typical when moving from gram-scale to kilogram-scale purchases.
A historical data point from November 2016 for imported 1,2-Dibromo-4,5-dimethylbenzene showed prices ranging from approximately $24 to $40 per gram, indicating that the price has remained relatively stable but variable over the last decade.[6]
Application in Synthetic Chemistry: A Practical Workflow
The primary utility of 1,2-Dibromo-3,4-dimethylbenzene in drug discovery and materials science is its role as a scaffold in palladium-catalyzed cross-coupling reactions. The workflow below illustrates its use in a Suzuki-Miyaura coupling, a powerful method for forming carbon-carbon bonds.
Experimental Workflow Diagram
Detailed Experimental Protocol: Suzuki-Miyaura Coupling
This protocol describes a general, self-validating procedure for the mono-arylation of 1,2-Dibromo-3,4-dimethylbenzene.
Objective: To synthesize 2-Bromo-3,4-dimethyl-1,1'-biphenyl.
Methodology:
-
Vessel Preparation (Trustworthiness): A 50 mL three-neck round-bottom flask, equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet adapter, is flame-dried under vacuum and allowed to cool under a positive pressure of nitrogen. Causality: This step is critical to remove adsorbed water from the glassware, as moisture can deactivate the palladium catalyst and hydrolyze the boronic acid, reducing reaction yield.
-
Reagent Addition (Expertise): To the flask, add 1,2-Dibromo-3,4-dimethylbenzene (1.0 eq), phenylboronic acid (1.1 eq), potassium carbonate (K₂CO₃, 3.0 eq), and tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq). Causality: A slight excess of the boronic acid ensures complete consumption of the dibromo starting material. K₂CO₃ is the base required to activate the boronic acid for transmetalation to the palladium center. The Pd(0) catalyst is the core of the catalytic cycle.[7]
-
Solvent Degassing and Addition: Add a 4:1 mixture of toluene and water (volume appropriate for a ~0.1 M solution). The solvent mixture is degassed by bubbling nitrogen through it for 15-20 minutes before addition. Causality: Degassing removes dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst, halting the reaction.
-
Reaction Execution: The reaction mixture is heated to 90 °C with vigorous stirring under a nitrogen atmosphere. The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Causality: Heating provides the necessary activation energy for the catalytic cycle, particularly the rate-limiting reductive elimination step.
-
Workup: Upon completion, the mixture is cooled to room temperature. Deionized water is added, and the aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. Causality: The aqueous wash removes the inorganic base and salts. The brine wash removes residual water from the organic phase. Drying with Na₂SO₄ ensures the complete removal of water before solvent evaporation.
-
Purification: The crude residue is purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 2-Bromo-3,4-dimethyl-1,1'-biphenyl. Causality: Chromatography separates the desired product from unreacted starting materials, catalyst residues, and any side products (like the di-arylated species).
Plausible Synthesis Pathway
The synthesis of 1,2-Dibromo-3,4-dimethylbenzene can be achieved from commercially available 3,4-dimethylaniline. This pathway leverages well-established and high-yielding aromatic chemistry reactions.
Safety, Handling, and Storage
Proper handling of 1,2-Dibromo-3,4-dimethylbenzene is essential for laboratory safety. The compound is an irritant and should be handled with appropriate precautions.
| Do's | Don'ts |
| Always use in a certified chemical fume hood.[8] | Do not breathe dust, fumes, or vapors.[8] |
| Wear appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, and a lab coat.[9][10] | Do not allow contact with skin, eyes, or clothing.[11] |
| Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] | Do not store near strong oxidizing agents.[12] |
| Wash hands thoroughly after handling.[9] | Do not eat, drink, or smoke in the work area.[12] |
| Ensure an eyewash station and safety shower are readily accessible.[9] | Do not dispose of down the drain.[9] |
In case of exposure, follow standard first-aid procedures and seek immediate medical attention.[8] Always consult the most recent Safety Data Sheet (SDS) from your supplier before use.[8][9][10][11]
Conclusion
1,2-Dibromo-3,4-dimethylbenzene is a valuable, albeit specialized, chemical intermediate for advanced research. Its utility is centered on its capacity to act as a rigid scaffold for constructing complex organic molecules. While not a bulk commodity, it is readily available in research quantities from several reputable fine chemical suppliers. Pricing is consistent with a high-purity, multi-step synthesis product and is influenced more by purity and volume than by market speculation. For researchers in drug discovery and materials science, a clear understanding of its reactivity, sourcing, and safe handling is key to leveraging its full synthetic potential.
References
- Fisher Scientific. (n.d.). SAFETY DATA SHEET.
- Clearsynth. (n.d.). 1,2-Dibromo-3,4-dimethylbenzene.
- AFG Bioscience LLC. (2016, April 1). SAFETY DATA SHEET.
- CymitQuimica. (2023, December 27). Safety Data Sheet.
- NJ.gov. (n.d.). DIBROMOBENZENE HAZARD SUMMARY.
- Thermo Fisher Scientific. (2014, September 12). SAFETY DATA SHEET.
- Benchchem. (n.d.). Application Notes and Protocols: Dibromoethylbenzene as a Precursor in Pharmaceutical Synthesis.
- Solubility of Things. (n.d.). 1,2-Dibromo-3,4-dimethylbenzene.
- BuyersGuideChem. (n.d.). 1,2-Dibromo-3-fluoro-4-iodo-benzene suppliers and producers.
- Zauba. (n.d.). 1 2 Dibromo Imports.
- Sigma-Aldrich. (n.d.). 1,2-Dibromo-4,5-dimethylbenzene 97%.
- Tokyo Chemical Industry Co., Ltd. (n.d.). 1,2-Dibromo-4,5-dimethylbenzene.
- NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 13). Unlocking Chemical Synthesis: The Role of 1,4-Dibromo-2,5-dimethylbenzene.
- Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for Polymer Chemistry.
- EurekAlert!. (2025, July 2). Chemistry breakthrough has potential to make more effective cancer drugs with less harmful side effects.
- Fisher Scientific. (n.d.). 1,2-Dibromo-4,5-dimethylbenzene 98.0+%, TCI America™.
Sources
- 1. nbinno.com [nbinno.com]
- 2. Chemistry breakthrough has potential to make more effective cancer drugs with less harmful side effects | EurekAlert! [eurekalert.org]
- 3. solubilityofthings.com [solubilityofthings.com]
- 4. clearsynth.com [clearsynth.com]
- 5. 1,2-Dibromo-4,5-dimethylbenzene 98.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
- 6. zauba.com [zauba.com]
- 7. rsc.org [rsc.org]
- 8. fishersci.com [fishersci.com]
- 9. afgsci.com [afgsci.com]
- 10. WERCS Studio - Application Error [assets.thermofisher.com]
- 11. static.cymitquimica.com [static.cymitquimica.com]
- 12. nj.gov [nj.gov]
Application Note: Synthesis of Functionalized Naphthalenes via 3,4-Dimethylbenzyne Intermediates
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, optimized protocols, and self-validating experimental workflows.
Executive Summary & Strategic Rationale
The naphthalene core is a privileged scaffold in medicinal chemistry and organic materials. Traditional functionalization of the naphthalene ring often suffers from poor regioselectivity due to the similar electronic environments of its C-H bonds. To circumvent this, de novo construction of the naphthalene ring system via benzyne intermediates offers a highly controlled, regioselective alternative.
This application note details the synthesis of 5,6-dimethyl-1-naphthol derivatives starting from 1,2-dibromo-3,4-dimethylbenzene . By generating a highly reactive 3,4-dimethylbenzyne intermediate and trapping it with a furan derivative, a strained 1,4-epoxy-1,4-dihydronaphthalene cycloadduct is formed [1]. Subsequent acid-catalyzed ring opening and aromatization provide the functionalized naphthalene core with absolute regiochemical fidelity [2].
Mechanistic Pathway & Causality (E-E-A-T)
The transformation relies on three distinct chemical phases, each driven by specific thermodynamic and kinetic principles:
-
Halogen-Metal Exchange & Benzyne Generation: 1,2-Dibromo-3,4-dimethylbenzene is a nonpolar, highly stable precursor [3]. Treatment with
-butyllithium ( -BuLi) at -78 °C initiates a rapid halogen-metal exchange. The low temperature is critical to prevent premature elimination. Upon gradual warming, the elimination of lithium bromide (LiBr) generates the transient 3,4-dimethylbenzyne. -
[4+2] Diels-Alder Cycloaddition: Benzynes are exceptionally electrophilic dienophiles. By performing the benzyne generation in the presence of excess furan (acting as the diene), a rapid [4+2] cycloaddition occurs, outcompeting benzyne dimerization. The resulting 1,4-epoxy-1,4-dihydronaphthalene is kinetically stable but highly strained.
-
Acid-Catalyzed Aromatization: The addition of a Lewis acid (e.g.,
) coordinates the bridging oxygen, weakening the C–O bond. The cleavage is thermodynamically driven by the release of bicyclic ring strain and the massive energetic payoff of forming a fully aromatic naphthalene -system [2].
Chemical workflow from 1,2-dibromo-3,4-dimethylbenzene to functionalized naphthalenes.
Quantitative Data & Optimization
The efficiency of this two-step process depends heavily on the equivalents of the trapping diene and the choice of acid catalyst. The tables below summarize the optimization data for both stages.
Table 1: Optimization of Benzyne Trapping (Cycloaddition Step)
Excess diene is required to suppress the formation of biphenylene byproducts (benzyne dimerization).
| Diene | Equivalents | Temperature Profile | Yield (%) | Purity (GC-MS) |
| Furan | 5.0 eq | -78 °C | 72% | >95% |
| Furan | 10.0 eq | -78 °C | 88% | >98% |
| 2-Methylfuran | 10.0 eq | -78 °C | 85% | >95% |
Table 2: Acid Catalyst Screening for Aromatization
Lewis acids generally provide cleaner conversion profiles compared to harsh Brønsted acids.
| Catalyst | Solvent | Temperature | Time | Isolated Yield (%) |
| DCM | 0 °C | 2 h | 92% | |
| Toluene | RT | 4 h | 85% | |
| HCl (conc., 5.0 eq) | Methanol | 50 °C | 12 h | 78% |
Experimental Protocols (Self-Validating Workflows)
Protocol A: Synthesis of 5,6-Dimethyl-1,4-epoxy-1,4-dihydronaphthalene
Objective: Generate the benzyne intermediate and trap it to form the bicyclic scaffold.
-
Preparation: Flame-dry a 250 mL Schlenk flask under argon. Add 1,2-dibromo-3,4-dimethylbenzene (5.0 mmol, 1.32 g) and anhydrous THF (50 mL).
-
Diene Addition: Inject furan (50.0 mmol, 3.6 mL, 10.0 eq) into the stirring solution.
-
Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.
-
Metalation: Slowly add
-BuLi (2.5 M in hexanes, 5.5 mmol, 2.2 mL) dropwise over 10 minutes. Causality: Dropwise addition prevents localized heating, ensuring the halogen-metal exchange occurs cleanly without premature elimination. -
Cycloaddition: Stir at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to warm to room temperature overnight (approx. 12 hours).
-
Quench & Extraction: Quench the reaction with saturated aqueous
(20 mL). Extract the aqueous layer with Ethyl Acetate ( mL). Wash the combined organic layers with brine, dry over , and concentrate in vacuo. -
Self-Validation Checkpoint:
-
TLC: Run a TLC (Hexane/EtOAc 9:1). The product should appear as a new, UV-active spot with an
of ~0.4, distinct from the nonpolar starting material. -
1H NMR: Confirm success by identifying the characteristic bridgehead protons (singlets at ~5.7 ppm) and the olefinic protons of the unaromatized ring.
-
Protocol B: Lewis Acid-Mediated Ring Opening to 5,6-Dimethyl-1-naphthol
Objective: Aromatize the cycloadduct to yield the target functionalized naphthalene.
-
Preparation: Dissolve the crude 5,6-dimethyl-1,4-epoxy-1,4-dihydronaphthalene (approx. 4.0 mmol) in anhydrous Dichloromethane (DCM, 40 mL) under argon.
-
Cooling: Cool the solution to 0 °C in an ice-water bath.
-
Catalysis: Add Boron trifluoride diethyl etherate (
, 4.8 mmol, 0.6 mL) dropwise. The solution will typically darken immediately. -
Aromatization: Stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1.5 hours.
-
Quench & Extraction: Carefully quench with saturated aqueous
(20 mL) to neutralize the Lewis acid. Extract with DCM ( mL), dry over , and concentrate. -
Purification: Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).
-
Self-Validation Checkpoint:
-
TLC: The product will be significantly more polar due to the free hydroxyl group (
~0.2 in Hexane/EtOAc 9:1). -
1H NMR: The bridgehead and olefinic protons will completely disappear. Look for a broad singlet corresponding to the phenolic -OH (typically 5.0–6.5 ppm) and a fully integrated aromatic region (5 protons).
-
Mechanistic pathway of the acid-catalyzed ring opening and aromatization.
References
- Source: Heterocycles (CLOCKSS)
- Lewis-acid-mediated regioselectivity switching by aromatization-driven rearrangement of 5-amino-1,4-epoxy-1,4-dihydronaphthalenes Source: ChemRxiv URL
- 1,2-Dibromo-3,4-dimethylbenzene | Solubility of Things Source: Solubility of Things URL
Application Note: Using 1,2-Dibromo-3,4-dimethylbenzene as a Benzyne Precursor
Target Audience: Synthetic Chemists, Methodology Researchers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Introduction & Mechanistic Principles
Arynes (benzynes) are highly reactive intermediates characterized by a strained formal triple bond within an aromatic ring. They are powerful electrophiles used extensively in drug discovery for the rapid assembly of complex polycyclic and heteroaromatic scaffolds via cycloadditions, nucleophilic additions, and multicomponent reactions.
1,2-Dibromo-3,4-dimethylbenzene (CAS: 24932-49-8) [1] is a highly effective, bench-stable precursor for the generation of 3,4-dimethylbenzyne (1,2-dimethyl-3,4-dehydrobenzene). Unlike modern Kobayashi-type precursors (e.g., ortho-silylaryl triflates) which require fluoride activation, 1,2-dibromoarenes generate arynes via a classic halogen-metal exchange mechanism [2, 4].
When treated with an alkyllithium reagent (such as
Pathway Visualization
The following workflow illustrates the mechanistic sequence from the stable dibromo precursor to the trapped cycloadduct.
Figure 1: Mechanistic pathway for the generation and Diels-Alder trapping of 3,4-dimethylbenzyne.
Experimental Protocols
To ensure reproducibility and trustworthiness (E-E-A-T), the protocols below detail not just the actions, but the causality behind the physicochemical conditions chosen.
Preparation & Equipment Prerequisites
-
Solvent: Tetrahydrofuran (THF) must be rigorously dried (e.g., distilled over sodium/benzophenone or passed through an activated alumina solvent column) to prevent premature protonation of the highly basic lithiated intermediate.
-
Atmosphere: All reactions must be conducted under a positive pressure of ultra-high purity Argon or Nitrogen.
-
Reagents:
-BuLi should be titrated prior to use (e.g., using diphenylacetic acid) to ensure accurate stoichiometry. Furan must be freshly distilled over CaH to remove stabilizers (BHT) and moisture.
Protocol A: -BuLi Mediated Generation & Trapping
This is the preferred method for sensitive functional groups, as the low temperature controls the rate of aryne generation, minimizing unwanted dimerization (e.g., formation of hexamethylbiphenylene).
Step-by-Step Methodology:
-
Setup: To an oven-dried, argon-purged 50 mL Schlenk flask, add 1,2-dibromo-3,4-dimethylbenzene (1.0 mmol, 264 mg).
-
Solvent & Trap Addition: Dissolve the precursor in anhydrous THF (10 mL). Add freshly distilled furan (10.0 mmol, ~0.73 mL).
-
Causality: A 10-fold excess of furan is strictly required. Arynes are exceptionally reactive; if the diene concentration is too low, the aryne will react with the unreacted lithiated precursor or dimerize.
-
-
Cryogenic Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Stir for 10 minutes to ensure thermal equilibration.
-
Lithiation: Syringe in
-BuLi (1.1 mmol, typically ~0.44 mL of a 2.5 M solution in hexanes) dropwise over 5 minutes down the inner wall of the flask.-
Causality: Dropwise addition prevents localized heating. At -78 °C, the halogen-metal exchange is rapid, but the
-elimination of LiBr is kinetically frozen, allowing complete conversion to the mono-lithiated species.
-
-
Elimination & Cycloaddition: Stir at -78 °C for 30 minutes. Remove the cooling bath and allow the reaction to warm naturally to room temperature over 2 hours.
-
Causality: As the temperature rises above approximately -40 °C, LiBr eliminates, generating 3,4-dimethylbenzyne which is immediately intercepted by the surrounding furan.
-
-
Quench & Workup: Quench the reaction with saturated aqueous NH
Cl (5 mL). Extract with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na SO , and concentrate in vacuo. -
Purification: Purify the crude residue via flash column chromatography (silica gel, hexanes/EtOAc) to isolate the cycloadduct (5,6-dimethyl-1,4-dihydro-1,4-epoxynaphthalene).
Protocol B: Magnesium-Promoted Generation (Grignard Method)
For scale-up scenarios where cryogenic conditions are prohibitive, a Grignard-based approach can be utilized, though it typically results in slightly lower yields due to increased side reactions.
Step-by-Step Methodology:
-
Activation: Add magnesium turnings (1.5 mmol, 36 mg) to a dry flask. Flame-dry under vacuum, cool, and backfill with Argon. Add a single crystal of iodine to activate the Mg surface.
-
Reaction: Add anhydrous THF (5 mL) and furan (10.0 mmol). Heat to a gentle reflux (65 °C).
-
Addition: Dissolve 1,2-dibromo-3,4-dimethylbenzene (1.0 mmol) in THF (5 mL) and add dropwise to the refluxing mixture over 30 minutes.
-
Causality: The Grignard reagent (2-bromo-3,4-dimethylphenylmagnesium bromide) forms and immediately eliminates MgBr
at this temperature. Slow addition keeps the steady-state concentration of the aryne low, favoring cycloaddition over dimerization.
-
-
Completion: Reflux for an additional 2 hours, cool, quench with water, and perform standard aqueous workup as described in Protocol A.
Method Comparison & Yield Optimization
The table below summarizes the quantitative and qualitative differences between the two generation protocols, allowing researchers to select the optimal method based on their specific constraints.
| Parameter | Protocol A ( | Protocol B (Magnesium) |
| Metalating Reagent | Magnesium turnings (1.5 eq) | |
| Operating Temperature | -78 °C | 65 °C (Reflux) |
| Intermediate Stability | Stable at -78 °C | Transient (Eliminates in situ) |
| Typical Yield (Cycloadduct) | 75% – 85% | 50% – 65% |
| Primary Byproducts | Butyl-adducts (trace) | Biphenylene dimers, reduced arenes |
| Scalability | Limited by cryogenic cooling | Excellent (Standard reflux setup) |
Regioselectivity in Unsymmetrical Arynes
When 3,4-dimethylbenzyne is generated and reacted with unsymmetrical nucleophiles (e.g., amines, alcohols) rather than a symmetric diene like furan, researchers must account for aryne distortion [3].
The two methyl groups at the C3 and C4 positions exert both steric hindrance and weak inductive electron-donating effects.
-
Steric Effect: Nucleophilic attack is heavily disfavored at the C2 position (adjacent to the C3 methyl group) due to steric clashing.
-
Electronic Effect: The internal bond angles of the aryne are distorted. The transition state for nucleophilic attack is generally favored at the more linear, electropositive terminus of the aryne triple bond.
Consequently, in transition-metal-free amination reactions [2], nucleophiles will preferentially attack the C1 position (para to the C4 methyl), leading to a highly regioselective product distribution that heavily favors the 4-substituted-1,2-dimethylbenzene derivative over the 3-substituted isomer.
References
-
CAS Common Chemistry 1,2-Dibromo-3,4-dimethylbenzene Source: American Chemical Society (ACS) URL:[Link]
-
Transition metal-free amination of aryl halides—A simple and reliable method for the efficient and high-yielding synthesis of N-arylated amines Source: Tetrahedron (via ResearchGate) URL:[Link]
-
Steric Effects Compete with Aryne Distortion to Control Regioselectivities of Nucleophilic Additions to 3-Silylarynes Source: PubMed Central (PMC), National Institutes of Health URL:[Link]
-
A Practical Transition Metal-Free Aryl-Aryl Coupling Method: Arynes as Key Intermediates Source: Advanced Synthesis & Catalysis (via ResearchGate) URL:[Link]
Synthesis and Characterization of Octamethylphthalocyanines from 1,2-Dibromo-3,4-dimethylbenzene: A Modern Palladium-Catalyzed Approach
Scientific Rationale & Mechanistic Overview
Phthalocyanines (Pcs) are a robust class of macrocyclic compounds with profound applications in photodynamic therapy (PDT), organic photovoltaics, and chemical sensing. The peripheral substitution of the Pc core fundamentally dictates its photophysical properties, solubility, and supramolecular assembly. Synthesizing octamethyl-substituted phthalocyanines starting from 1,2-dibromo-3,4-dimethylbenzene provides a unique steric and electronic profile. The electron-donating methyl groups at the non-peripheral (
Historically, the conversion of 1,2-dibromobenzenes to requisite phthalonitrile precursors was achieved via the Rosenmund-von Braun reaction, utilizing stoichiometric copper(I) cyanide at elevated temperatures (150–200 °C)[1]. However, this classical approach is fundamentally flawed for precise Pc synthesis: the harsh thermal conditions and the presence of copper inevitably trigger premature, uncontrolled cyclotetramerization, yielding highly insoluble copper(II) phthalocyanine (CuPc) as a major, reaction-ruining byproduct[2][3].
To ensure a high-yielding, self-validating protocol, modern synthesis employs a chemoselective palladium-catalyzed cyanation[4][5]. By utilizing zinc cyanide (
Experimental Workflow Visualization
Fig 1: Chemoselective synthesis workflow of octamethylphthalocyanine via Pd-catalyzed cyanation.
Step-by-Step Experimental Protocols
Protocol A: Palladium-Catalyzed Synthesis of 3,4-Dimethylphthalonitrile
Objective: Chemoselective dicyanation of 1,2-dibromo-3,4-dimethylbenzene without triggering macrocyclic oligomerization.
Reagents:
-
1,2-Dibromo-3,4-dimethylbenzene (1.0 equiv)
-
Zinc cyanide,
(1.2 equiv) -
Tris(dibenzylideneacetone)dipalladium(0),
(0.05 equiv) -
1,1'-Bis(diphenylphosphino)ferrocene, dppf (0.1 equiv)
-
Anhydrous N,N-Dimethylformamide (DMF)
Methodology:
-
Degassing: In a flame-dried Schlenk flask, dissolve 1,2-dibromo-3,4-dimethylbenzene in anhydrous DMF. Sparge the solution with ultra-pure argon for 30 minutes.
-
Causality: Palladium(0) species are highly susceptible to oxidation. Rigorous deoxygenation prevents catalyst deactivation and unwanted oxidative homocoupling side reactions.
-
-
Catalyst Assembly: Add
and dppf to the solution under a positive argon flow. Stir at room temperature for 15 minutes until the solution transitions to a deep red/orange hue.-
Causality: This pre-activation step ensures the in situ formation of the highly active 14-electron
complex prior to the introduction of the cyanide source.
-
-
Cyanation: Add
to the mixture. Seal the flask and heat to 110 °C for 18 hours.-
Causality:
is virtually insoluble in DMF at room temperature, releasing free cyanide ions slowly only upon heating. This controlled release prevents the poisoning of the palladium catalyst, which readily occurs when local cyanide concentrations are too high.
-
-
Workup: Cool the reaction to room temperature and pour it into an excess of aqueous ammonium hydroxide (5%). Extract the aqueous phase with ethyl acetate.
-
Causality: The
quenches unreacted by forming highly soluble zinc-ammine complexes, preventing the precipitation of toxic zinc cyanide during the organic extraction.
-
-
Purification: Dry the organic layer over anhydrous
, concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc, 8:2) to yield 3,4-dimethylphthalonitrile as a crystalline solid.
Protocol B: DBU-Promoted Cyclotetramerization to Zinc(II) Octamethylphthalocyanine
Objective: Template-directed assembly of the 3,4-dimethylphthalonitrile into the highly conjugated metallomacrocycle.
Reagents:
-
3,4-Dimethylphthalonitrile (4.0 equiv)
-
Zinc acetate dihydrate,
(1.1 equiv) -
1,8-Diazabicyclo[5.4.0]undec-7-ene, DBU (2.0 equiv)
-
1-Pentanol
Methodology:
-
Reaction Setup: Suspend 3,4-dimethylphthalonitrile and
in 1-pentanol in a two-neck round-bottom flask equipped with a reflux condenser. -
Base Addition: Add DBU dropwise to the suspension at room temperature.
-
Causality: DBU acts as a sterically hindered, non-nucleophilic base. It deprotonates 1-pentanol to form a pentoxide anion, which subsequently attacks the highly electrophilic nitrile carbon of the precursor. This forms a reactive alkoxyisoindolenine intermediate that triggers the cyclotetramerization cascade[8].
-
-
Cyclization: Heat the mixture to reflux (~140 °C) for 18 hours under a nitrogen atmosphere. The solution will transition from colorless to a deep, intense green/blue.
-
Causality: The
ion acts as a kinetic template, coordinating to the nitrogen atoms of the forming isoindoline units and organizing them into the required planar macrocyclic geometry. This dramatically lowers the activation energy and increases the yield compared to metal-free conditions.
-
-
Precipitation: Cool the mixture to room temperature. Precipitate the crude phthalocyanine by adding an equal volume of methanol. Filter the dark solid through a fine glass frit.
-
Purification by Sequential Washing: Wash the solid sequentially with hot methanol, acetone, 10% aqueous HCl, and deionized water.
-
Causality: Phthalocyanines are notoriously insoluble in most standard solvents. Washing with this specific sequence of solvents removes unreacted nitriles, DBU salts, and linear oligomeric byproducts without dissolving the target macrocycle[7]. Dry under vacuum at 80 °C to afford the pure zinc(II) octamethylphthalocyanine.
-
Quantitative Data Summaries
Table 1: Comparison of Cyanation Methodologies for Phthalonitrile Synthesis
| Parameter | Classical Rosenmund-von Braun | Modern Pd-Catalyzed Cyanation |
| Reagents | CuCN (excess), Pyridine/DMF | |
| Reaction Temperature | 150 – 200 °C | 100 – 120 °C |
| Yield of Phthalonitrile | 20 – 40% | 75 – 90% |
| Major Byproduct | Copper Phthalocyanine (CuPc) | Minimal (Trace homocoupling) |
| Environmental Impact | High (Stoichiometric toxic copper waste) | Low (Catalytic metal, safer CN source) |
Table 2: Photophysical Properties of Synthesized Zinc(II) Octamethylphthalocyanine
| Property | Value | Analytical Significance |
| Q-Band Absorption ( | ~685 nm (in THF) | Red-shifted due to peripheral methyl groups; ideal for deep-tissue PDT. |
| Soret Band ( | ~350 nm (in THF) | Confirms the formation of the highly conjugated macrocyclic |
| Fluorescence Quantum Yield ( | ~0.25 | Indicates efficient singlet excited-state generation for imaging applications. |
References
-
Juríček, M., Kouwer, P. H. J., Rehák, J., Sly, J., & Rowan, A. E. (2009). "A Novel Modular Approach to Triazole-Functionalized Phthalocyanines Using Click Chemistry." Journal of Organic Chemistry, 74(1), 21-25. URL:[Link]
-
Schobel, A., Wöhrle, D., & Schlettwein, D. (2003). "Synthesis of Phthalonitriles Using a Palladium Catalyst." ResearchGate. URL:[Link]
- Fujimaki, K., et al. (2010). "Phthalocyanine compound and method for producing the same, and coloring composition containing the phthalocyanine compound." US Patent 7799911B2.
Sources
- 1. benthambooks.com [benthambooks.com]
- 2. Thieme E-Books & E-Journals [thieme-connect.de]
- 3. repository.unipr.it [repository.unipr.it]
- 4. pubs.acs.org [pubs.acs.org]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. US7799911B2 - Phthalocyanine compound and method for producing the same, and coloring composition containing the phthalocyanine compound - Google Patents [patents.google.com]
- 8. Thieme E-Books & E-Journals [thieme-connect.de]
Application Notes: Buchwald-Hartwig Amination Protocols for 1,2-Dibromo-3,4-dimethylbenzene
Introduction: Navigating the Challenges of ortho-Dihaloarene Amination
The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, offering a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aryl amines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[1][4] For drug development professionals, the ability to precisely install amino groups onto aromatic scaffolds is of paramount importance for modulating physicochemical properties, improving target engagement, and establishing structure-activity relationships (SAR).
This guide focuses on a particularly challenging substrate: 1,2-Dibromo-3,4-dimethylbenzene . This molecule presents two key obstacles for the synthetic chemist:
-
Steric Hindrance: The presence of two adjacent bromine atoms and two methyl groups creates a sterically congested environment around the reaction centers. Overcoming this hindrance requires carefully selected, sterically demanding catalyst systems to facilitate the key steps of the catalytic cycle.
-
Selectivity Control: The existence of two reactive C-Br bonds necessitates precise control over reaction conditions to achieve either selective mono-amination or exhaustive di-amination . Uncontrolled reactions can lead to a mixture of products, posing significant purification challenges and reducing the overall efficiency of the synthetic route.
These application notes provide experimentally grounded protocols and a theoretical framework for successfully navigating these challenges. We will detail two distinct, reliable methods for the selective mono- and di-amination of 1,2-Dibromo-3,4-dimethylbenzene, explaining the causal relationships behind the choice of reagents and reaction parameters.
The Catalytic Engine: Understanding the Buchwald-Hartwig Cycle
The efficacy of the Buchwald-Hartwig amination hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[3] The choice of ligand is critical, as it modulates the catalyst's stability, reactivity, and steric profile. For hindered substrates like 1,2-Dibromo-3,4-dimethylbenzene, bulky, electron-rich biaryl monophosphine ligands, such as XPhos (dicyclohexyl[2′,4′,6′-tris(propan-2-yl)[1,1′-biphenyl]-2-yl]phosphane), are essential.[1][5] These ligands promote the formation of a monoligated, 14-electron L-Pd(0) species, which is the active catalyst, and facilitate the otherwise difficult oxidative addition and reductive elimination steps.[6]
Caption: General catalytic cycle for the Buchwald-Hartwig amination.
Protocol 1: Selective Mono-amination of 1,2-Dibromo-3,4-dimethylbenzene
Achieving selective mono-amination requires carefully controlling the stoichiometry to favor the reaction of only one C-Br bond. By using the dibromo-substrate as the limiting reagent and a slight excess of the amine, the probability of a second amination event on the mono-aminated product is significantly reduced. The choice of a highly active catalyst system, such as a third-generation (G3) palladacycle precatalyst, allows the reaction to proceed efficiently at moderate temperatures, further minimizing over-reaction.
Rationale for Conditions:
-
Limiting Reagent: 1,2-Dibromo-3,4-dimethylbenzene is used as the limiting reagent (1.0 equiv.) relative to the amine (1.2 equiv.). This stoichiometric control is the primary factor driving mono-selectivity.
-
Catalyst System: XPhos Pd G3 is a highly active and stable precatalyst that efficiently generates the active L-Pd(0) species. Its bulky XPhos ligand is ideal for coupling with the sterically hindered substrate.[5]
-
Base: Sodium tert-butoxide (NaOtBu) is a strong, non-nucleophilic base that effectively promotes the deprotonation of the amine-palladium complex to form the key amido-palladium intermediate.[7]
-
Solvent & Temperature: Toluene is a standard solvent for these reactions. Running the reaction at 100 °C provides sufficient thermal energy to overcome the activation barrier for this challenging substrate without aggressively promoting the second, more difficult amination.
Detailed Step-by-Step Protocol:
-
Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1,2-Dibromo-3,4-dimethylbenzene (1.0 mmol, 1.0 equiv.), the desired primary or secondary amine (1.2 mmol, 1.2 equiv.), and Sodium tert-butoxide (1.4 mmol, 1.4 equiv.).
-
Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.
-
Reagent Addition: Under a positive pressure of inert gas, add the XPhos Pd G3 precatalyst (0.02 mmol, 2 mol%).
-
Solvent Addition: Add anhydrous, degassed toluene (5 mL) via syringe.
-
Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by TLC or LC-MS to confirm consumption of the starting material and formation of the mono-aminated product.
-
Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding 10 mL of saturated aqueous ammonium chloride solution.
-
Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).
-
Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired mono-aminated product.
Protocol 2: Double (Di-amination) of 1,2-Dibromo-3,4-dimethylbenzene
To drive the reaction to completion and achieve double amination, the reaction conditions are pushed to be more forcing. A stoichiometric excess of the amine and base is crucial, and a slightly higher temperature and longer reaction time ensure that the second, more sterically hindered and electronically deactivated C-Br bond undergoes amination.
Rationale for Conditions:
-
Stoichiometry: A significant excess of the amine (2.5 equiv.) and base (2.8 equiv.) is used to ensure both bromine atoms are substituted. This creates a high concentration of the nucleophile, driving the reaction equilibrium towards the di-substituted product.
-
Catalyst System: The robust XPhos Pd G3 system is again employed to handle the demanding nature of the double coupling. A slightly higher catalyst loading (3 mol%) can be beneficial.[8]
-
Temperature and Time: A higher reaction temperature (110-120 °C) and extended reaction time (24 h) are necessary to facilitate the second amination, which is slower due to increased steric hindrance and a less electrophilic C-Br bond on the mono-aminated intermediate. Microwave irradiation can also be an effective strategy to accelerate the double amination.[9]
Detailed Step-by-Step Protocol:
-
Reaction Setup: To an oven-dried microwave reaction vial equipped with a magnetic stir bar, add 1,2-Dibromo-3,4-dimethylbenzene (1.0 mmol, 1.0 equiv.), the desired primary or secondary amine (2.5 mmol, 2.5 equiv.), and Sodium tert-butoxide (2.8 mmol, 2.8 equiv.).
-
Inert Atmosphere: Seal the vial and purge thoroughly with argon or nitrogen gas.
-
Reagent Addition: Under a positive pressure of inert gas, add the XPhos Pd G3 precatalyst (0.03 mmol, 3 mol%).
-
Solvent Addition: Add anhydrous, degassed toluene or dioxane (5 mL) via syringe.
-
Reaction: Place the vial in a microwave reactor and heat to 120 °C for 24 hours. Alternatively, conduct the reaction in a sealed Schlenk tube in a preheated oil bath at 120 °C for 24-36 hours. Monitor the reaction by LC-MS for the disappearance of the mono-aminated intermediate and the appearance of the di-aminated product.
-
Workup: After cooling to room temperature, carefully quench the reaction with saturated aqueous ammonium chloride solution (10 mL).
-
Extraction: Extract the mixture with ethyl acetate or dichloromethane (3 x 20 mL).
-
Purification: Combine the organic layers, wash with brine (25 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography or recrystallization to yield the N,N'-disubstituted-3,4-dimethylbenzene-1,2-diamine.
Data & Protocol Summary
The following table provides a direct comparison of the critical parameters for achieving selective mono- versus di-amination.
| Parameter | Protocol 1: Selective Mono-amination | Protocol 2: Double (Di-amination) |
| Goal | Synthesize 2-Amino-1-bromo-3,4-dimethylbenzene derivative | Synthesize N¹,N²-Disubstituted-3,4-dimethylbenzene-1,2-diamine |
| 1,2-Dibromo-3,4-dimethylbenzene | 1.0 equivalent (Limiting Reagent) | 1.0 equivalent |
| Amine (HNR¹R²) | 1.2 equivalents | 2.5 equivalents |
| Base (NaOtBu) | 1.4 equivalents | 2.8 equivalents |
| Catalyst (XPhos Pd G3) | 2 mol% | 3 mol% |
| Solvent | Toluene | Toluene or Dioxane |
| Temperature | 100 °C | 110-120 °C (Conventional or Microwave) |
| Time | 12-18 hours | 24-36 hours |
| Expected Outcome | Predominantly mono-aminated product | Predominantly di-aminated product |
Logical Workflow for Protocol Selection
The choice between mono- and di-amination is dictated entirely by the synthetic goal. The following workflow illustrates the decision-making process based on the desired final product.
Caption: Decision workflow for selecting the appropriate amination protocol.
References
-
Seo, T., Kubota, K., & Ito, H. (2020). Selective Mechanochemical Monoarylation of Unbiased Dibromoarenes by in Situ Crystallization. Journal of the American Chemical Society, 142(22), 9884–9889. [Link]
-
Seo, T., Kubota, K., & Ito, H. (2020). Selective Mechanochemical Monoarylation of Unbiased Dibromoarenes by in Situ Crystallization. Journal of the American Chemical Society. Figshare. [Link]
-
(2025, August 7). Pd-Catalyzed Coupling of 1,2-Dibromoarenes and Anilines: Formation of N,N-Diaryl-o-phenylenediamines. ResearchGate. Retrieved March 2, 2026, from [Link]
-
Manara, S. (2024, October 16). Microwave‐Assisted/Pd‐Catalyzed Regioselective Double C‐N Arylations of 1,2,3‐Triiodobenzene: Efficient and Unexpected S. Qatar Research Repository. [Link]
-
(2020). Selective Mechanochemical Monoarylation of Unbiased Dibromoarenes by In-situ Crystallization. ResearchGate. Retrieved March 2, 2026, from [Link]
-
(2025, August 7). Pd‐Catalyzed Coupling of 1,2‐Dibromoarenes and Anilines: Formation of N,N‐Diaryl‐o‐phenylenediamines. ResearchGate. Retrieved March 2, 2026, from [Link]
-
Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved March 2, 2026, from [Link]
-
Kashani, S. K., Jessiman, J. E., & Newman, S. G. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. ACS Publications. [Link]
-
Mono or double Pd-catalyzed C–H bond functionalization for the annulative π-extension of 1,8-dibromonaphthalene: a one pot access to fluoranthene derivatives. (n.d.). PMC. Retrieved March 2, 2026, from [Link]
-
Kashani, S. K., Jessiman, J. E., & Newman, S. G. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]
-
Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds. (2011, January 14). Beilstein Journals. Retrieved March 2, 2026, from [Link]
-
The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. Retrieved March 2, 2026, from [Link]
-
How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (2024, November 25). Chemical Insights. Retrieved March 2, 2026, from [Link]
-
Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. (2026, February 5). ResearchGate. Retrieved March 2, 2026, from [Link]
-
DyadPalladate™ pre-catalysts: Cross-coupling made simple. (n.d.). Johnson Matthey. Retrieved March 2, 2026, from [Link]
-
(2025, August 9). ChemInform Abstract: Synthesis of Polyaza Macrocycles by Palladium-Catalyzed Amination of 1,2-Dibromobenzene and 2-Bromo-1,3-dichlorobenzene. ResearchGate. Retrieved March 2, 2026, from [Link]
-
Li, X. (n.d.). The Asymmetric Buchwald–Hartwig Amination Reaction. Wiley Online Library. [Link]
-
Palladium-Catalyzed Tandem Nucleophilic Addition/C-H Functionalization of Anilines and Bromoalkynes for the Synthesis of 2-Phenylindoles. (n.d.). Organic Chemistry Portal. Retrieved March 2, 2026, from [Link]
-
Palladium-Catalyzed Synthesis of N , N- Dimethylanilines via Buchwald–Hartwig Amination of (Hetero)aryl Triflates. (2020, May). ResearchGate. Retrieved March 2, 2026, from [Link]
-
Zhang, H., Cai, Q., & Ma, D. (2005). Amino acid promoted CuI-catalyzed C-N bond formation between aryl halides and amines or N-containing heterocycles. Journal of Organic Chemistry, 70(13), 5164-73. [Link]
-
Palladium-catalyzed synthesis of triarylamines from aryl halides and diarylamines. (n.d.). Scilit. Retrieved March 2, 2026, from [Link]
-
Palladium-Catalyzed Tandem Nucleophilic Addition/C-H Functionalization of Anilines and Bromoalkynes for the Synthesis of 2-Phenylindoles. (2023, March 10). PubMed. Retrieved March 2, 2026, from [Link]
-
Synthesis of N,N-Dialkyl-N'-arylhydrazines via palladium-catalyzed N-arylation by using N,N-dialkylhydrazines/2LiCl adducts. (2005, April 14). PubMed. Retrieved March 2, 2026, from [Link]
-
One-pot, two-step conversion of alkynes to α-amino (α,α-diamino) ketones with a DMF-activated N-bromoimide strategy. (2016, September 29). RSC Publishing. [Link]
-
Niu, H. (2015). Synthesis of 2‐Amino‐1,3,4‐oxadiazoles and 2‐Amino‐1,3,4‐thiadiazoles via Sequential Condensation and I2‐Mediated Oxidative C—O/C—S Bond Formation. ChemInform. [Link]
-
Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols. (n.d.). Organic Chemistry Portal. Retrieved March 2, 2026, from [Link]
-
Cu-Catalyzed Cross-Electrophilic Coupling of α-Diazoesters with O-Benzoyl Hydroxylamin. (n.d.). ACS Publications. Retrieved March 2, 2026, from [Link]
-
Three-Component Catalytic Amino Etherification of Alkenes: Enabled by Silyl Ether-Promoted C–O Coupling. (2025, August 20). PMC. Retrieved March 2, 2026, from [Link]
Sources
- 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
- 2. researchgate.net [researchgate.net]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. m.youtube.com [m.youtube.com]
- 5. XPhos - Wikipedia [en.wikipedia.org]
- 6. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - RCS Research Chemistry Services [rcs.wuxiapptec.com]
- 8. researchgate.net [researchgate.net]
- 9. manara.qnl.qa [manara.qnl.qa]
Application Note: Cyclotrimerization of 1,2-Dibromo-3,4-dimethylbenzene
Abstract & Introduction
This application note details the protocol for the cyclotrimerization of 1,2-dibromo-3,4-dimethylbenzene to synthesize substituted triphenylenes. Unlike the symmetric 1,2-dibromo-4,5-dimethylbenzene (which yields the widely used discotic liquid crystal 2,3,6,7,10,11-hexamethyltriphenylene), the 3,4-dimethyl isomer generates an asymmetric benzyne intermediate (3,4-dimethylbenzyne ).
The trimerization of this specific aryne presents a unique challenge: it yields a mixture of C3-symmetric (1,2,5,6,9,10-hexamethyltriphenylene) and C1-symmetric isomers. These molecules are of significant interest in organic electronics and supramolecular chemistry due to their severe steric crowding in the "bay regions" (positions 1, 12), which induces a twisted, non-planar geometry, disrupting π-stacking and enhancing solubility.
Key Applications
-
Organic Light Emitting Diodes (OLEDs): As hole-transport materials where non-planar geometry prevents aggregation-caused quenching.
-
Chiral Materials: The C3-symmetric isomer is inherently chiral (D3 symmetry due to twist) and can be resolved for chiroptical applications.
Mechanistic Insight & Regiochemistry
The reaction proceeds via the generation of 3,4-dimethyl-1,2-benzyne . The steric bulk of the methyl group at the 3-position (ortho to the triple bond) influences the trimerization pathway.
The Pathway
-
Activation: Lithium-halogen exchange or Nickel(0) oxidative addition removes the bromine atoms.
-
Elimination: Formation of the strained triple bond (aryne).
-
Cyclotrimerization: Three aryne units couple. The regiochemistry is governed by the orientation of the methyl groups (Head-to-Head vs. Head-to-Tail).
Isomer Distribution[1]
-
Isomer A (C3 Symmetric): Formed by "Head-to-Tail" coupling of all three units. Result: 1,2,5,6,9,10-hexamethyltriphenylene .
-
Isomer B (C1 Symmetric): Formed by one "Head-to-Head" mis-insertion. Result: 1,2,5,6,10,11-hexamethyltriphenylene .
Due to the statistical probability and steric factors, a mixture is invariably obtained, typically requiring rigorous chromatographic separation.
Caption: Mechanistic pathway from dibromo-precursor to regioisomeric triphenylenes via benzyne intermediate.
Experimental Protocols
Two methods are provided. Method A is the industry standard for high yield and scalability. Method B is a milder, transition-metal-catalyzed approach useful for sensitive substrates.
Method A: The n-Butyllithium (n-BuLi) Route
Best for: Large scale synthesis where cryogenic conditions are accessible.
Reagents
-
Substrate: 1,2-Dibromo-3,4-dimethylbenzene (1.0 eq)
-
Reagent: n-Butyllithium (2.5 M in hexanes, 1.1 eq)
-
Solvent: Anhydrous THF (0.1 M concentration)
-
Quench: Methanol / Water
Step-by-Step Protocol
-
Setup: Flame-dry a 3-neck round bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum. Maintain a positive pressure of Nitrogen (N₂).
-
Dissolution: Add 1,2-dibromo-3,4-dimethylbenzene (5.0 g, 18.9 mmol) and anhydrous THF (190 mL). Cool the solution to -78 °C using a dry ice/acetone bath.
-
Lithiation: Add n-BuLi (8.3 mL, 20.8 mmol) dropwise via syringe over 20 minutes. Critical: Maintain internal temperature below -70 °C to prevent premature benzyne formation and polymerization.
-
Formation & Trimerization: Stir at -78 °C for 1 hour. Then, remove the cooling bath and allow the reaction to warm slowly to room temperature (25 °C) over 4 hours.
-
Observation: The solution will darken (yellow
orange dark brown) as the benzyne generates and trimerizes.
-
-
Quenching: Once at room temperature, stir for an additional 2 hours. Quench by slow addition of Methanol (10 mL).
-
Workup: Concentrate THF under reduced pressure. Dissolve residue in Dichloromethane (DCM) and wash with water (3x) and brine (1x). Dry over MgSO₄.
Method B: The Yamamoto Coupling (Ni(COD)₂)
Best for: Avoiding cryogenic conditions; often yields cleaner product profiles.
Reagents
-
Substrate: 1,2-Dibromo-3,4-dimethylbenzene (1.0 eq)
-
Catalyst: Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂] (1.2 eq)
-
Ligand: 2,2'-Bipyridine (1.2 eq) or COD (excess)
-
Solvent: Anhydrous DMF or THF/Toluene mix
Protocol
-
Glovebox Setup: In a N₂-filled glovebox, mix Ni(COD)₂ (3.3 g, 12 mmol) and 2,2'-Bipyridine (1.87 g, 12 mmol) in anhydrous DMF (60 mL). Stir until the purple/black complex forms (approx. 20 min).
-
Addition: Add 1,2-dibromo-3,4-dimethylbenzene (2.64 g, 10 mmol) dissolved in DMF (20 mL).
-
Reaction: Seal the vessel and heat to 60 °C for 12 hours.
-
Workup: Pour the mixture into 1M HCl (aq) to decompose the nickel complex. Extract with Toluene (triphenylenes are often poorly soluble in ether/hexanes).
Purification & Characterization
Separating the C3 and C1 isomers is the most critical post-synthesis step.
Purification Workflow
-
Precipitation: The crude mixture is often a sticky solid. Triturate with cold methanol to remove oligomers.
-
Flash Chromatography:
-
Stationary Phase: Silica Gel (neutral).
-
Mobile Phase: Hexane/DCM gradient (Start 100:0
90:10). -
Note: The C3 symmetric isomer (1,2,5,6,9,10-HMT) is typically less soluble and elutes second due to its higher symmetry but twisted shape, interacting differently than the C1 isomer.
-
-
Recrystallization:
-
Solvent: Toluene/Ethanol or Chloroform/Methanol.
-
The C3 isomer often forms needle-like crystals, while the C1 isomer remains in the mother liquor or forms amorphous powders.
-
Expected Data (1,2,5,6,9,10-Hexamethyltriphenylene)
| Technique | Expected Signal | Interpretation |
| 1H NMR | Methyl protons. Due to the twist, methyls may appear as distinct signals if rotation is slow on NMR timescale. | |
| 1H NMR | Aromatic protons. | |
| MS (MALDI) | m/z ~ 312.45 [M]+ | Molecular ion peak for C24H24. |
| Appearance | Off-white to pale yellow solid | Typical for twisted PAHs. |
Troubleshooting & Critical Parameters
| Issue | Probable Cause | Solution |
| Low Yield (<20%) | Moisture in solvent killing benzyne precursor. | Redistill THF over Na/Benzophenone immediately before use. |
| Polymerization | Temperature rose too fast during lithiation. | Ensure strict -78 °C control during n-BuLi addition. |
| Inseparable Isomers | Similar Rf values on Silica. | Use HPLC with a Phenyl-Hexyl column or try GPC (Gel Permeation Chromatography). |
References
-
Triphenylene Synthesis via Benzyne: Title: "Triphenylene - Wikipedia" (General Overview & Benzyne Route) Source: Wikipedia URL:[Link][1]
-
Yamamoto Coupling Protocol: Title: "Preparation of substituted triphenylenes via nickel-mediated Yamamoto coupling" Source: National Institutes of Health (PMC) URL:[Link]
-
Regioselectivity in Aryne Trimerization: Title: "Benzyne, Arynes & Nucleophilic Aromatic Substitution" Source: Making Molecules URL:[Link]
-
Steric Twist in Hexamethyltriphenylenes: Title: "1,4,5,8,9,12-Hexamethyltriphenylene.[2][3] A Molecule with a Flipping Twist" (Analogous crowded system study) Source: Journal of the American Chemical Society URL:[Link]
Sources
Technical Support Center: Maximizing Yield of 1,2-Dibromo-3,4-dimethylbenzene
Welcome to the Technical Support Center for advanced aromatic halogenation. Synthesizing sterically hindered isomers like 1,2-dibromo-3,4-dimethylbenzene (also known as 3,4-dibromo-o-xylene) directly from o-xylene is notoriously difficult. Direct electrophilic aromatic substitution (EAS) inherently favors the less hindered 4,5-dibromo isomer.
As a Senior Application Scientist, I have designed this troubleshooting guide to help you navigate the competing kinetic and thermodynamic pathways, suppress radical side-reactions, and exploit physicochemical properties to isolate your target compound efficiently.
Reaction Pathway & Mechanistic Pitfalls
To troubleshoot your yield, you must first understand the competing reaction pathways in your flask. The diagram below illustrates how varying your reaction conditions dictates whether you achieve ring bromination (EAS) or side-chain bromination (radical substitution).
Reaction pathways for o-xylene bromination highlighting thermodynamic vs. kinetic products.
Troubleshooting FAQs
Q1: My GC-MS shows that my primary product is 1,2-dibromo-4,5-dimethylbenzene. How can I shift the regioselectivity toward the 3,4-dibromo isomer?
A: This is the most common issue in o-xylene bromination. In an EAS mechanism, the methyl groups are ortho/para directing. Position 4 is significantly less sterically hindered than position 3. Consequently, the first bromination predominantly yields 4-bromo-o-xylene, which subsequently brominates at the 5-position to yield the highly symmetric 1,2-dibromo-4,5-dimethylbenzene[1].
To increase the yield of the sterically hindered 3,4-dibromo isomer, you must operate under strict kinetic control . Lowering the reaction temperature to between -15 °C and 0 °C slows the reaction rate and slightly increases the proportion of the 3-bromo intermediate[1]. Furthermore, utilizing a molar excess of bromine ensures that the 3-bromo-o-xylene intermediate is rapidly driven to the dibrominated state before side-reactions occur[1].
Q2: I am observing significant amounts of a lachrymatory byproduct, identified as α,α'-dibromo-o-xylene. How do I suppress this?
A: You are inadvertently triggering a free-radical substitution pathway. Ambient light (actinic radiation) or elevated temperatures cause the homolytic cleavage of molecular bromine into highly reactive bromine radicals. These radicals preferentially abstract the benzylic hydrogens of o-xylene because the resulting benzylic radical is highly resonance-stabilized[2].
To completely suppress this pathway and enforce the heterolytic EAS pathway, you must:
-
Exclude Light: Wrap your reactor completely in aluminum foil[1].
-
Control Temperature: Maintain internal temperatures below 5 °C.
-
Use a Strong Lewis Acid: Ensure a sufficient concentration of a catalyst (e.g., Fe powder and I₂ which generate FeBr₃ and IBr in situ) to polarize the Br-Br bond and force heterolytic cleavage[3].
Q3: I have a mixture of 3,4-dibromo and 4,5-dibromo isomers. Fractional distillation isn't separating them. What is the best purification strategy?
A: Fractional distillation fails here because the boiling points of 1,2-dibromo-3,4-dimethylbenzene (282 °C) and 1,2-dibromo-4,5-dimethylbenzene (~278 °C) are nearly identical[4].
Instead, you must exploit their vastly different melting points. The highly symmetric 4,5-isomer packs efficiently into a crystal lattice, giving it a melting point of 88 °C. In contrast, the asymmetric 3,4-isomer is a liquid at room temperature with a melting point of 12 °C[4]. By dissolving your crude mixture in a minimal amount of cold non-polar solvent and chilling the flask to -10 °C, the 4,5-isomer will precipitate out as a solid. You can then isolate the liquid 3,4-isomer from the filtrate.
Quantitative Data: Isomer Physicochemical Properties
Use the following data to guide your downstream separation strategies. The massive delta in melting point (Δmp = 76 °C) is the cornerstone of the isolation protocol.
| Property | 1,2-Dibromo-3,4-dimethylbenzene | 1,2-Dibromo-4,5-dimethylbenzene | α,α'-Dibromo-o-xylene |
| Substitution Type | Ring (Positions 3,4) | Ring (Positions 4,5) | Side-Chain (Benzylic) |
| State at 20 °C | Liquid[4] | Solid | Solid[2] |
| Melting Point | 12.0 °C[4] | 88.0 °C | 93.0 °C[2] |
| Boiling Point | 282.0 °C[4] | ~278.0 °C | 145.0 °C (at 15 mmHg) |
| Primary Mechanism | EAS (Kinetic/Steric) | EAS (Thermodynamic) | Free Radical |
Validated Experimental Protocol: Kinetically Controlled Bromination & Cryo-Filtration
This self-validating protocol is designed to maximize the kinetic formation of the 3,4-dibromo isomer and isolate it using crystal lattice energy differentials.
Phase 1: Kinetically Controlled Reaction
-
Apparatus Setup: Equip a 1 L, 3-neck round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a condenser linked to a gas-absorption trap (to neutralize HBr gas). Crucial: Wrap the entire flask and dropping funnel in aluminum foil to block all light[1].
-
Reagent Loading: Add 500 g (4.72 moles) of o-xylene, 12 g of clean iron filings, and a single crystal of iodine to the flask[3].
-
Thermal Control: Submerge the flask in an ice-salt bath and cool the internal mixture to between -5 °C and 0 °C.
-
Bromine Addition: Load the dropping funnel with 2.1 molar equivalents of Br₂. Add the bromine dropwise over a 3-hour period. Causality Note: Slow addition prevents exothermic spikes that would shift the reaction toward thermodynamic control (4,5-isomer) or radical pathways.
-
Maturation: Allow the mixture to stir in the dark at 0 °C for an additional 12 hours to ensure the 3-bromo intermediate fully converts to the dibrominated state.
Phase 2: Quenching & Cryo-Isolation 6. Quenching: Carefully pour the reaction mixture into ice water. Wash the organic layer successively with 10% aqueous sodium bisulfite (NaHSO₃) to destroy unreacted bromine, followed by 5% NaOH, and finally brine[3]. Dry the organic layer over anhydrous MgSO₄. 7. Solvent Exchange: Remove any residual volatile organics under reduced pressure. Add 0.5 volumes of cold hexanes to the crude mixture. 8. Cryo-Filtration: Submerge the flask in a dry ice/acetone bath maintained at -10 °C for 4 hours. The 1,2-dibromo-4,5-dimethylbenzene will crash out as a heavy crystalline solid. 9. Validation Checkpoint: Rapidly vacuum filter the mixture while cold. Run a quick TLC or GC-MS on the filtrate. The absence of the massive peak corresponding to the solid 4,5-isomer validates the success of the cryo-filtration. 10. Final Purification: Concentrate the filtrate and subject it to fractional vacuum distillation to yield high-purity 1,2-dibromo-3,4-dimethylbenzene.
References
- US5107045A - Preparation of 4-bromo-O-xylene using excess bromine Source: Google Patents URL
- 1,2-Dibromo-3,4-dimethylbenzene Source: Solubility of Things URL
- 4-BROMO-o-XYLENE Source: Organic Syntheses Procedure URL
- o-Xylene, α,α'-dibromo Source: Organic Syntheses Procedure URL
Sources
Technical Support Center: Palladium Catalysis & Cross-Coupling
Topic: Mitigation of Hydrodehalogenation (Debromination) Side Reactions
Status: Active Ticket ID: PD-TRBL-004 Assigned Specialist: Senior Application Scientist, Catalysis Group
Executive Summary: The "Silent Killer" of Yield
Debromination (Hydrodehalogenation)—where your aryl bromide (
This guide treats debromination not as bad luck, but as a competitive kinetic problem. To solve it, we must starve the palladium center of hydride sources or accelerate the desired catalytic cycle.
Diagnostic Workflow
Before altering your entire screen, use this logic flow to pinpoint the source of the hydride.
Figure 1: Diagnostic logic tree for identifying the hydride source in debromination events.
The Mechanistic Root Cause
To fix the problem, you must visualize the competition. The palladium center (
The Enemy:
Figure 2: The competitive kinetic pathways.[5] Path B dominates when Transmetallation is slow or Hydride sources are abundant.
Troubleshooting Guides & Solutions
Issue A: Solvent-Induced Hydrodehalogenation
Symptoms: Reaction works in Toluene but fails in Isopropanol (iPrOH) or Ethanol.
Mechanism: Primary and secondary alcohols are excellent hydride donors. Pd coordinates to the alcohol oxygen, performs a
-
Switch to Aprotic Solvents: Toluene, Dioxane, or THF.[6]
-
Use Tertiary Alcohols: If protic conditions are required (e.g., for solubility), use tert-Amyl alcohol or tert-Butanol . These alcohols lack a
-hydrogen (the carbon attached to the OH group has no hydrogens), making hydride transfer mechanistically impossible [1].
Issue B: The "Slow Catalyst" Problem
Symptoms: High debromination with simple ligands (
-
Steric Bulk Accelerates RE: Switch to Buchwald-type dialkylbiaryl phosphine ligands (e.g., XPhos , BrettPhos , RuPhos ). The immense steric bulk of these ligands forces the palladium center to eject the product (Reductive Elimination) rapidly to relieve strain [2].
-
Use Pre-Catalysts (G3/G4): In situ generation of Pd(0) from Pd(OAc)2 can be slow and incomplete. Using defined precatalysts (e.g., XPhos Pd G4 ) ensures a high concentration of active mono-ligated Pd(0) immediately, outcompeting side reactions.
Issue C: Base Selection
Symptoms: Debromination occurs when using Sodium Ethoxide (NaOEt) or Isopropoxide.
Mechanism: Similar to solvents, alkoxide bases with
-
Inorganic Bases: Switch to
, , or . These have no organic hydrogens to donate. -
Harder Alkoxides: If a strong base is needed, use
(Sodium tert-butoxide). Like tert-amyl alcohol, it lacks the requisite -hydrogen for elimination.
Standardized "Anti-Debromination" Protocol
Use this protocol when Ar-H > 10% in initial screens.
Reagents:
-
Catalyst: XPhos Pd G4 (2.0 mol%) - Ensures rapid initiation.
-
Ligand: XPhos (2.0 mol%) - Additional ligand to maintain 1:1 ratio.
-
Base:
(2.0 equiv) - Inorganic, hydride-free. -
Solvent: 1,4-Dioxane or Toluene (Anhydrous).
Step-by-Step:
-
Charge Solids: Add Aryl Bromide (1.0 equiv), Nucleophile (1.2 equiv), Base, and Catalyst to a vial.
-
Inert Atmosphere: Seal vial and purge with Nitrogen/Argon for 5 minutes. Oxygen can promote homocoupling and catalyst decomposition, indirectly favoring debromination pathways.
-
Solvent Addition: Add sparged (degassed) anhydrous solvent via syringe.
-
Temperature Ramp: Place in a pre-heated block at 80°C.
-
Note: While counter-intuitive, higher temperatures can sometimes favor the difficult reductive elimination (high activation energy) over the lower-barrier hydride transfer, provided the catalyst is stable (which XPhos is).
-
-
Monitoring: Check LCMS at 1 hour. If Ar-H persists, check the purity of the Nucleophile (amines can sometimes act as reducing agents).
Data Reference: Solvent Impact on Debromination
Comparison of solvent effects on the coupling of 4-bromo-benzonitrile (Electron Deficient = High Risk).
| Solvent | Solvent Type | Hydride Donor Risk | Ar-H Yield (Side Product) | Recommendation |
| Ethanol | Protic (1°) | High | ~35% | AVOID |
| Isopropanol | Protic (2°) | High | ~45% | AVOID |
| tert-Amyl Alcohol | Protic (3°) | None | <2% | PREFERRED (if protic needed) |
| Toluene | Aprotic | None | <1% | STANDARD |
| THF | Aprotic | Low | <5% | GOOD (Can act as H-donor in radical paths) |
References
-
Solvent Effects in Cross-Coupling : Molander, G. A.; Canturk, B. "Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling." Angew.[5] Chem. Int. Ed.2009 , 48, 9240–9261.
-
Ligand Design & Reductive Elimination : Surry, D. S.; Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chem. Sci.[5]2011 , 2, 27-50.
-
Mechanistic Studies on Debromination : Navarro, O.; et al. "General Method for the Suzuki−Miyaura Cross-Coupling of Aryl Chlorides and Bromides." J. Org.[5] Chem.2005 , 70, 5164–5169.
Sources
- 1. β-Hydride elimination - Wikipedia [en.wikipedia.org]
- 2. Palladium-catalyzed enantioselective β-hydride elimination for the construction of remote stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
- 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pdf.benchchem.com [pdf.benchchem.com]
Technical Support Center: Purification of 1,2-Dibromo-3,4-dimethylbenzene
Welcome to the technical support guide for the purification of 1,2-dibromo-3,4-dimethylbenzene. This document is designed for researchers, chemists, and drug development professionals who encounter the common yet significant challenge of isolating the target 1,2-dibromo-3,4-dimethylbenzene from a complex mixture of its structural isomers. Due to their similar molecular weights and physicochemical properties, separating these compounds requires a strategic, multi-step approach. This guide provides in-depth, experience-based answers and troubleshooting protocols to help you achieve high purity for your downstream applications.
Section 1: The Challenge of Isomer Separation & Key Physical Properties
The primary difficulty in purifying 1,2-dibromo-3,4-dimethylbenzene stems from the subtle structural differences among its isomers, which lead to very similar physical properties. The success of any purification strategy hinges on exploiting the small differences that do exist.
Below is a summary of the known physical properties of the target compound and its common isomers. This data is fundamental to selecting the appropriate purification technique.
| Compound Name | Structure | CAS Number | Physical State (RT) | Melting Point (°C) | Boiling Point (°C) |
| 1,2-Dibromo-3,4-dimethylbenzene (Target) | Br-C1=C(Br)C(C)=C(C)C=C1 | 583-53-9 | Liquid / Low-Melting Solid | 12 | 282[1] |
| 1,2-Dibromo-4,5-dimethylbenzene | Br-C1=C(Br)C=C(C)C(C)=C1 | 24932-48-7 | Solid | 85 - 89[2][3][4] | 278[4] |
| 1,4-Dibromo-2,5-dimethylbenzene | Br-C1=C(C)C(Br)=CC(C)=C1 | 1074-24-4 | Solid | 72 - 76[5][6] | 261[7][8] |
| 1,3-Dibromo-2,4-dimethylbenzene | Br-C1=C(C)C=C(Br)C(C)=C1 | 90434-19-8 | Liquid | N/A | 269 |
| 1,2-Dibromo-3,5-dimethylbenzene | Br-C1=C(Br)C(C)=CC(C)=C1 | 145689-18-7 | Liquid | 20 | 282[9] |
Section 2: Frequently Asked Questions (FAQs) & Troubleshooting
This section addresses common questions and issues encountered during the purification process, organized by technique.
General Strategy FAQs
Q1: My synthesis produced a mixture of dibromo-dimethylbenzene isomers. Where do I even begin the purification process?
A1: The best strategy depends on the composition of your crude mixture and the desired scale. The significant difference in melting points between your liquid target and several solid isomers is the most powerful initial tool.
-
Step 1: Bulk Purity Enhancement. If your mixture contains high-melting solids (like 1,2-dibromo-4,5- or 1,4-dibromo-2,5-dimethylbenzene), a simple filtration or a preliminary "trituration" (washing the solid with a cold solvent in which the liquid isomers are soluble) can dramatically enrich your target compound in the liquid filtrate.
-
Step 2: Fine Purification. Once the bulk of the solid isomers are removed, you can focus on separating the remaining liquid isomers using techniques like low-temperature crystallization, fractional distillation, or chromatography.
The following diagram outlines a logical workflow for selecting a purification strategy.
Caption: A flowchart for selecting a purification strategy.
Crystallization & Fractional Freezing Troubleshooting
Q2: My target compound is a liquid at room temperature. How can I use crystallization?
A2: Since your target has a melting point of 12°C, you can use low-temperature fractional crystallization . This involves cooling the liquid mixture until the target compound selectively solidifies, allowing the remaining liquid impurities to be decanted or filtered off. This is analogous to the fractional crystallization used to separate xylene isomers at very low temperatures[10].
Q3: I'm trying low-temperature crystallization, but I'm not getting pure crystals or nothing is solidifying.
A3: This is a common issue that can be solved by systematically optimizing your conditions. Slow cooling is often key to forming purer crystals[11].
| Issue | Likely Cause(s) | Recommended Solution(s) |
| No Crystals Form | The solution is not yet supersaturated; cooling is not low enough; nucleation is inhibited. | 1. Add a Seed Crystal: If you have a pure sample, add a tiny crystal to induce nucleation. 2. Scratch: Gently scratch the inside surface of the flask with a glass rod at the cold temperature. 3. Cool Lower: Gradually lower the temperature (e.g., to 0°C or -10°C) in a controlled bath. |
| "Oiling Out" (Product separates as a liquid) | The solution is too concentrated; the cooling rate is too fast. | 1. Dilute: Add a small amount of a suitable co-solvent in which all isomers are soluble to prevent the target from crashing out as an oil. 2. Cool Slower: Use a well-insulated bath and allow the temperature to drop very slowly (e.g., over several hours)[12]. |
| Impure Crystals | Impurities are co-crystallizing or are trapped within the crystal lattice (occlusion). | 1. Recrystallize: Melt the obtained crystals and repeat the slow cooling process. Each crystallization cycle should increase purity. 2. Sweating: After crystals form, warm the flask by just a few degrees (e.g., from 5°C to 8°C). This can melt the lower-purity eutectic mixture on the crystal surface, which can then be removed. |
Fractional Distillation Troubleshooting
Q4: Is fractional distillation a good choice for separating the liquid isomers?
A4: It can be, but it is challenging. The boiling points of your target (282°C) and the 1,2-dibromo-3,5-dimethylbenzene isomer (282°C) are identical at atmospheric pressure, making separation by distillation impossible. However, there is a more significant difference with 1,3-dibromo-2,4-dimethylbenzene (269°C). Distillation is most effective for removing this lower-boiling isomer. A successful separation requires a highly efficient fractionating column[13].
Q5: My fractional distillation isn't separating the isomers effectively. The fractions have very similar compositions.
A5: Poor resolution in fractional distillation is typically due to insufficient column efficiency or improper operating parameters.
| Issue | Likely Cause(s) | Recommended Solution(s) |
| Poor Separation | Low Column Efficiency: The column has too few "theoretical plates" to resolve components with close boiling points[13]. | 1. Increase Column Length/Packing: Use a longer column or one with a more efficient packing material (e.g., metal sponge or structured packing over glass rings). 2. Reduce Pressure: Perform the distillation under vacuum. Lowering the pressure will also lower the boiling points and can sometimes increase the boiling point difference (ΔBP) between isomers. |
| Broad Fractions | Heating Rate Too High: The system is not reaching equilibrium at each stage of the column. | 1. Reduce Heat Input: Heat the distillation flask slowly and steadily to maintain a slow distillation rate (e.g., 1-2 drops per second). 2. Insulate the Column: Wrap the column in glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient. |
| "Bumping" / Unstable Boiling | Superheating of the liquid. | 1. Use Boiling Chips/Stir Bar: Add fresh boiling chips or use a magnetic stir bar to ensure smooth boiling. 2. Ensure Stable Vacuum: If under vacuum, ensure there are no leaks and the pump is providing a consistent, non-fluctuating pressure. |
Chromatography Troubleshooting
Q6: I need very high purity (<1% impurities) on a small scale. Which chromatography method should I use?
A6: For high-purity, small-scale separations, High-Performance Liquid Chromatography (HPLC) is the preferred method. For purifying quantities from milligrams to a few grams, Flash Column Chromatography is a cost-effective and efficient choice[14][15].
Q7: My isomer peaks are overlapping (co-eluting) in both flash chromatography and HPLC. How do I improve the resolution?
A7: Poor resolution is a selectivity problem. You need to modify the system to make the stationary phase and mobile phase interact differently with each isomer.
Caption: A decision tree for improving isomer separation in chromatography.
Scientist's Note on Column Selection for HPLC: Standard C18 columns separate based on hydrophobicity, which is often very similar for isomers. For aromatic compounds, using a stationary phase with different interaction mechanisms is key. A Phenyl-Hexyl or Pentafluorophenyl (PFP) column is highly recommended. These phases can engage in π-π stacking and dipole-dipole interactions with the electron clouds of the benzene ring, providing a different selectivity profile that can resolve isomers a C18 column cannot[16][17].
Section 3: Starting Point Experimental Protocols
Disclaimer: These protocols are intended as a starting point. Optimization based on your specific isomer mixture and scale is essential. Always perform operations in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE).
Protocol 1: Low-Temperature Fractional Crystallization
This protocol is suitable for purifying 1-5 grams of a liquid isomer mixture after any high-melting solids have been removed.
-
Preparation:
-
Place the liquid isomer mixture into a small, round-bottom flask equipped with a magnetic stir bar.
-
Prepare a cooling bath (e.g., ice/salt or a cryocooler) capable of reaching and maintaining temperatures between 0°C and 10°C.
-
-
Inducing Crystallization:
-
Submerge the flask in the cooling bath and begin gentle stirring.
-
Slowly cool the mixture to approximately 10°C. Since the melting point of the target is 12°C, solidification should begin.
-
If no solids appear, cool further to 5-8°C. If necessary, scratch the inside of the flask with a clean glass rod to induce nucleation.
-
Scientist's Note: The goal is to find a temperature where the target compound crystallizes slowly, but the impurities remain in the liquid "mother liquor". This requires patience.
-
-
Crystal Growth & Isolation:
-
Once crystals begin to form, maintain the temperature and allow them to grow slowly over 1-2 hours with gentle stirring. The mixture should become a thick slurry.
-
Set up a pre-chilled Büchner funnel and filter flask.
-
Quickly filter the cold slurry, using vacuum to pull the liquid mother liquor away from the solid crystals.
-
Wash the crystals on the funnel with a minimal amount of a pre-chilled (e.g., -20°C) non-polar solvent like pentane to rinse away residual mother liquor.
-
-
Analysis & Repetition:
-
Allow the isolated solid to melt at room temperature.
-
Analyze the purity of the resulting liquid and the mother liquor by GC or HPLC.
-
If purity is not sufficient, repeat the crystallization process on the enriched product.
-
Protocol 2: Flash Column Chromatography
This protocol is effective for separating 1-2 grams of a mixed liquid isomer sample.
-
Solvent System Selection:
-
Using silica gel Thin Layer Chromatography (TLC) plates, test various non-polar solvent systems. Start with 100% Hexane and gradually add a slightly more polar solvent like Toluene or Dichloromethane (DCM).
-
Goal: Find a solvent system that shows separation between your isomers. An ideal system will have the target compound with an Rf value of ~0.3. For very non-polar isomers, you may need to use eluents like pentane or hexane exclusively.
-
-
Column Packing:
-
Select a glass column and add a small plug of cotton or glass wool, followed by a thin layer of sand.
-
Prepare a slurry of silica gel (e.g., 50g of silica for 1g of crude material) in your starting eluent (e.g., Hexane)[18].
-
Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no cracks or air bubbles form. The final packed column should have a layer of sand on top of the silica bed.
-
-
Sample Loading:
-
Dissolve your crude mixture (1g) in a minimal amount of a volatile solvent (e.g., 2-3 mL of DCM or your eluent)[19].
-
Carefully pipette this solution onto the top layer of sand.
-
Open the stopcock and allow the sample to absorb onto the silica bed until the liquid level just meets the top of the sand.
-
-
Elution and Fraction Collection:
-
Carefully add the eluent to the top of the column, pressurize the system, and begin collecting fractions (e.g., 10-15 mL per tube).
-
Scientist's Note: Maintain a constant flow rate. Pausing the column will cause peak broadening and reduce separation efficiency[14].
-
Monitor the collected fractions by TLC to identify which contain your pure product.
-
-
Product Isolation:
-
Combine the pure fractions in a round-bottom flask.
-
Remove the solvent using a rotary evaporator to yield the purified product.
-
Section 4: References
-
Solubility of Things. 1,2-Dibromo-3,5-dimethylbenzene. [Link]
-
Stenutz. 1,4-dibromo-2,5-dimethylbenzene. [Link]
-
College of Engineering Safety. Flash Column Chromatography. [Link]
-
Solubility of Things. 1,2-Dibromo-3,4-dimethylbenzene. [Link]
-
REACH Devices. How to set-up a flash chromatography silica column and actually succeed at separation. [Link]
-
Google Patents. US3963795A - Separation of isomers by selective melting in an immiscible liquid.
-
CCS Chemistry. Effects of Geometric Isomerism and Crystal Size on Ultra-Narrowband Near-Infrared Emission from Organic Crystals. [Link]
-
OpenOChem Learn. Flash Chromatography. [Link]
-
Phenomenex. Flash Chromatography: Principles & Applications. [Link]
-
MilliporeSigma. 1,3-Dibromo-2,4-dimethylbenzene. [Link]
-
PubChem. 1,5-Dibromo-2,4-dimethylbenzene. [Link]
-
Chromatography Forum. HPLC separation of related halogenated aromatic, any one??. [Link]
-
MAC-MOD Analytical. Rapid HPLC Separation of Aromatic Compounds on HALO Phenyl-Hexyl. [Link]
-
Labcompare.com. LABTips: Preparative HPLC for Purification Workflows. [Link]
-
Chemistry Stack Exchange. Use of fractional distillation in organic chemistry. [Link]
-
PubChem. 2,5-Dibromo-1,3-dimethylbenzene. [Link]
-
Vapourtec Ltd. Flow Crystallization. [Link]
-
MDPI. Low-Temperature Rheology and Thermoanalytical Investigation of Lubricating Greases. [Link]
-
Taylor & Francis. Fractional distillation – Knowledge and References. [Link]
-
Chemistry LibreTexts. 5.3: Fractional Distillation. [Link]
-
Columbia University. Fractional Distillation and GC Analysis of Hydrocarbon Mixtures. [Link]
Sources
- 1. solubilityofthings.com [solubilityofthings.com]
- 2. thomassci.com [thomassci.com]
- 3. 1,2-Dibromo-4,5-dimethylbenzene 97 24932-48-7 [sigmaaldrich.com]
- 4. 1,2-Dibromo-4,5-dimethylbenzene 98.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
- 5. 1,4-Dibromo-2,5-dimethylbenzene, 98+% 250 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
- 6. 1,4-Dibromo-2,5-dimethylbenzene, 98+% 250 g | Contact Us | Thermo Scientific Chemicals [thermofisher.com]
- 7. 1,4-dibromo-2,5-dimethylbenzene [stenutz.eu]
- 8. 1,4-Dibromo-2,5-dimethylbenzene | 1074-24-4 [chemicalbook.com]
- 9. solubilityofthings.com [solubilityofthings.com]
- 10. US3963795A - Separation of isomers by selective melting in an immiscible liquid - Google Patents [patents.google.com]
- 11. vapourtec.com [vapourtec.com]
- 12. chinesechemsoc.org [chinesechemsoc.org]
- 13. chem.libretexts.org [chem.libretexts.org]
- 14. safety.engr.wisc.edu [safety.engr.wisc.edu]
- 15. Flash Chromatography: Principles & Applications | Phenomenex [phenomenex.com]
- 16. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
- 17. mac-mod.com [mac-mod.com]
- 18. pdf.benchchem.com [pdf.benchchem.com]
- 19. Flash Chromatography | OpenOChem Learn [learn.openochem.org]
Optimizing reaction temperature for lithiation of dibromo-xylenes
Topic: Optimizing Reaction Temperature & Selectivity Control
Status: Active | Ticket Priority: High | Assigned Specialist: Senior Application Scientist
Part 1: Triage & Safety (Read First)
CRITICAL CHECK: Substrate Identification Before proceeding, confirm the position of your bromine atoms. The chemistry of aryl bromides versus benzylic bromides is fundamentally different.
-
Scenario A: Ring-Brominated (e.g., 2,5-dibromo-p-xylene)
-
Scenario B: Benzylic-Brominated (e.g.,
-dibromo-p-xylene)-
Goal: Usually nucleophilic substitution or coupling.
-
Warning: Adding n-BuLi to this substrate will likely cause rapid Wurtz coupling (polymerization) or violent exotherms, not clean lithiation.
-
Action:STOP. This guide does not cover benzylic halides.
-
Part 2: The Core Physics (Temperature & Selectivity)
The Central Conflict: Kinetic vs. Thermodynamic Control In dibromo-xylene systems, you are fighting a battle between two competing reaction pathways. Your temperature choice dictates the winner.
-
The Kinetic Pathway (Desired): Lithium-Halogen Exchange
-
Mechanism: Fast, irreversible attack on the Bromine atom.
-
Optimal Temp:
.[2][3] -
Result: Formation of the aryl lithium species (e.g., 1-lithio-4-bromo-2,5-dimethylbenzene).
-
Why: The C-Br bond is weaker and more polarizable than the C-H bond, but the exchange is extremely fast. At low temperatures, the kinetic product is trapped before the system can equilibrate.
-
-
The Thermodynamic Pathway (Undesired): Benzylic Deprotonation
-
Mechanism: Acid-base reaction removing a proton from the methyl group (
). -
Optimal Temp:
. -
Result: Formation of a benzylic anion.
-
Why: The benzylic position in xylenes is relatively acidic (
). While Li-Br exchange is faster, the benzylic lithium species is often thermodynamically more stable. If the reaction warms up, the aryl lithium will abstract a proton from a neighboring methyl group (inter- or intramolecularly), leading to side products.
-
Visualizing the Reaction Pathways
Figure 1: Reaction landscape showing the competition between desired Li-Br exchange (green) and undesired benzylic deprotonation or isomerization (red/yellow).
Part 3: Standard Operating Procedure (SOP)
Protocol: Mono-Lithiation of 2,5-Dibromo-p-xylene Use this protocol as your baseline. Deviate only if specific optimization data suggests otherwise.
| Parameter | Specification | Rationale |
| Solvent | THF / Hexane (4:1) | THF promotes the breakdown of BuLi aggregates, accelerating the exchange. Pure hexane is too slow at -78°C. |
| Concentration | 0.1 M - 0.2 M | High dilution prevents localized heating (exotherms) during addition. |
| Temperature | Internal | Crucial: Measure the solution temp, not the bath temp. The reaction is exothermic. |
| Reagent | n-BuLi (1.05 equiv) | Use a slight excess. Large excesses (>1.2 eq) promote di-lithiation or benzylic attack. |
| Addition Rate | Slow stream | Maintain internal temp |
| Reaction Time | 15 - 30 mins | Exchange is fast. Long stir times allow thermodynamic equilibration (side reactions). |
Step-by-Step Workflow:
-
Setup: Flame-dry a 3-neck flask under Argon/Nitrogen.
-
Solvent: Add anhydrous THF and the dibromo-xylene substrate. Cool to
(Dry Ice/Acetone). -
Equilibration: Wait 10 minutes for the internal temperature to stabilize.
-
Lithiation: Add n-BuLi dropwise via syringe pump or pressure-equalizing funnel. Monitor internal probe closely.
-
Incubation: Stir at
for 20 minutes. -
Trapping: Add the electrophile (e.g., DMF,
, aldehyde) neat or in THF. The electrophile should also be pre-cooled if possible. -
Warm-up: Allow to warm to room temperature only after the electrophile has been added and stirred for 10-15 mins.
Part 4: Troubleshooting Guide (FAQ)
Q1: I recovered mostly starting material (2,5-dibromo-p-xylene). What happened?
-
Diagnosis A: Wet Solvent/Atmosphere. n-BuLi is a "proton scavenger" first. If your THF has >50ppm water, the BuLi is quenched before it touches the bromine.
-
Diagnosis B: Cryogenic Dormancy. At
in pure non-polar solvents (like hexane/toluene), n-BuLi aggregates are stable and unreactive. -
Fix: Ensure you are using THF or adding a polar additive (TMEDA) to break up the BuLi aggregates. Titrate your n-BuLi before use to ensure it hasn't degraded.
Q2: I see a "forest" of peaks in the NMR (complex mixture/polymers).
-
Cause: The reaction temperature spiked.
-
Mechanism: If the temp rises above
before quenching, the aryl lithium acts as a base, deprotonating the benzylic methyl groups of unreacted starting material. These benzylic anions then attack other brominated rings, leading to polymerization. -
Fix: Use an internal thermometer. Stop the addition if the temp rises above
.
Q3: I obtained the wrong isomer (Regio-scrambling).
-
Cause: The "Halogen Dance" (Base-catalyzed halogen migration).[5][6][7]
-
Mechanism: If the reaction sits too long at intermediate temperatures (
to ), the lithium and bromine atoms can migrate to thermodynamically more stable positions on the ring. -
Fix: Quench rapidly. Do not let the lithiated species "soak" for hours. 15-30 minutes is usually sufficient for exchange.
Q4: Can I do double lithiation (replace both Br atoms)?
-
Difficulty: High.
-
Why: The first lithiation puts a negative charge on the ring, making it electron-rich. This repels the second equivalent of nucleophilic n-BuLi.[4]
-
Protocol Shift: You typically need t-BuLi (2.2 equiv per bromine, 4.4 equiv total) because t-BuLi is a much stronger lithiating agent. Alternatively, warm the mono-lithiated species slightly (risk of side reactions) or use a continuous flow reactor to manage the exotherm of the second exchange.
Part 5: References
-
Lithium-Halogen Exchange Kinetics: Bailey, W. F., & Patricia, J. J. (1988).[3] The Mechanism of the Lithium-Halogen Interchange Reaction: A Review of the Literature. Journal of Organometallic Chemistry.[3]
-
Halogen Dance Mechanism: Schnürch, M., Spina, M., Khan, A. F., Mihovilovic, M. D., & Stanetty, P. (2007). Halogen Dance Reactions—A Review. Chemical Society Reviews.
-
Benzylic Metallation Competition: Leroux, F., Schlosser, M., et al. (2004). The "High-Tech" Approach to the Lithiation of Arenes. Angewandte Chemie International Edition.
-
Process Safety (Exotherms): Org. Synth. 2013, 90, 153-163. Discussion on internal temperature monitoring during organolithium additions.
Sources
- 1. researchgate.net [researchgate.net]
- 2. macmillan.princeton.edu [macmillan.princeton.edu]
- 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 4. Sciencemadness Discussion Board - Troubles with Lithium-Halogen exchange reaction. - Powered by XMB 1.9.11 [sciencemadness.org]
- 5. researchgate.net [researchgate.net]
- 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
- 7. ias.ac.in [ias.ac.in]
Removing unreacted 1,2-Dibromo-3,4-dimethylbenzene from reaction mixtures
Topic: Removal of Unreacted 1,2-Dibromo-3,4-dimethylbenzene
Ticket ID: CHEM-PUR-8821 Status: Open Assigned Specialist: Senior Application Scientist[1]
Executive Summary & Compound Snapshot
You are encountering difficulty removing unreacted 1,2-Dibromo-3,4-dimethylbenzene (CAS: 583-53-9 / 124-08-0 isomer group) from your reaction mixture. This is a common challenge in transition-metal cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig) because this starting material is lipophilic and high-boiling, often co-eluting with non-polar products.[1]
Compound Physical Profile:
| Property | Data | Implication for Purification |
|---|---|---|
| Physical State (25°C) | Liquid (MP ~12°C) | Recrystallization is ineffective at room temperature.[1] |
| Boiling Point | ~282°C (at 760 mmHg) | Simple evaporation is impossible. Requires high-vacuum distillation.[1] |
| Polarity (LogP) | ~4.5 (High Lipophilicity) | Strong retention on C18; weak retention on Silica (elutes fast). |
| Solubility | Hexane, DCM, Toluene | Fully soluble in standard organic extraction layers. |
Module 1: Chromatographic Separation (Standard Protocol)
Best For: Small to medium scale (<5g) where product Rf differs by ≥ 0.15.
The primary issue is that 1,2-dibromo-3,4-dimethylbenzene is a "grease ball"—it moves rapidly on silica gel with non-polar solvents, often smearing into your product.[1]
Troubleshooting Protocol
-
TLC Optimization: Do not use 100% Hexanes. The dibromo compound will travel with the solvent front.
-
Stationary Phase Switch:
-
If using standard Silica (SiO2), the dibromo starting material elutes early.
-
Pro Tip: Use C18 (Reverse Phase) flash chromatography.[1] The two bromine atoms and two methyl groups create significant hydrophobic interaction. In a Water/Acetonitrile gradient, the dibromo compound will be strongly retained, likely eluting after your more polar coupled product.
-
Module 2: Chemical Scavenging (The "Tag & Wash" Method)
Best For: Reactions containing residual Palladium catalyst (e.g., crude Suzuki mixtures) where chromatography is difficult due to spot overlap.
The Concept: Since you likely already have active Pd catalyst in your mixture, you can exploit it to convert the lipophilic unreacted bromide into a highly polar species that washes away in water or sticks to the baseline.
Workflow Diagram
Step-by-Step Protocol
-
Do not quench your reaction yet.
-
Add 2.0 equivalents (relative to the estimated unreacted bromide) of Mercaptosuccinic acid (or Thiosalicylic acid).
-
Add excess base (e.g., K2CO3) if the reaction pH is not already >9.
-
Heat at reaction temperature for 1–2 hours .
-
Workup:
Module 3: Vacuum Distillation (Scale-Up Solution)
Best For: Large scale (>10g) or when the product is a solid with a high melting point.[1]
Because 1,2-dibromo-3,4-dimethylbenzene is a liquid at room temperature with a high boiling point (282°C), standard rotovap is useless.[1] You must use high-vacuum techniques.[1]
| Method | Pressure Required | Temperature Required | Notes |
| Kugelrohr Distillation | 0.1 – 0.5 mmHg | 80°C – 100°C | Ideal for "baking off" the impurity from a solid product.[1] |
| Fractional Distillation | < 1.0 mmHg | 110°C – 130°C | Only if product BP is significantly higher (>350°C).[1] |
Protocol:
-
Place in a Kugelrohr bulb or vacuum oven.
-
Apply high vacuum (<0.5 mbar).[1]
-
Slowly ramp temperature to 100°C .
-
The dibromo compound will sublime/distill into the trap, leaving the heavier coupled product behind.
Frequently Asked Questions (FAQ)
Q: Can I use standard polymer-bound scavengers (e.g., Thiol resins)? A: Generally, no . Standard thiol resins (like SiliaMetS® Thiol) are nucleophilic scavengers designed to remove electrophiles (like alkyl halides) or metals (like Pd). An unreacted aryl bromide is not electrophilic enough to react with a thiol resin uncatalyzed.[1] You would need to add fresh Pd catalyst to force the coupling to the resin, which is expensive. The "Tag & Wash" method (Module 2) is chemically identical but cheaper and faster.
Q: My product is also an oil. How do I separate it? A: If both product and impurity are oils, distillation is risky. Use Reverse Phase (C18) chromatography .[1] The dibromo-xylene is extremely lipophilic and will retain longer on C18 than most polar/moderately polar coupling products.[1] Run a gradient from 50% MeCN/Water to 100% MeCN.
Q: Why can't I just recrystallize? A: 1,2-Dibromo-3,4-dimethylbenzene melts at ~12°C. In a typical recrystallization solvent (Ethanol/Hexane), it acts as a "solvent" itself, preventing your product from crashing out, or it separates as an oil ("oiling out") rather than crystals. You must remove the bulk of it via distillation or chromatography before attempting final crystallization.
References
-
Solubility of Things. (n.d.). 1,2-Dibromo-3,4-dimethylbenzene Properties. Retrieved from
-
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 102451, Hexane, 1,2-dibromo-. Retrieved from [1]
-
Wagner, A. M., & Sanford, M. S. (2014).[4] Transition-Metal-Free Acid-Mediated Synthesis of Aryl Sulfides from Thiols. Journal of Organic Chemistry, 79, 2263-2264.[4] (Cited for principles of thiol-aryl coupling dynamics).[1]
-
BenchChem Technical Support. (2025). Refining Purification Methods for Suzuki Coupling Reaction Products. Retrieved from
Sources
- 1. clearsynth.com [clearsynth.com]
- 2. hexane, 3,4-dibromo-2,2-dimethyl- [webbook.nist.gov]
- 3. EP0913381B1 - Method for purifying a bromine compound - Google Patents [patents.google.com]
- 4. Transition-Metal-Free Acid-Mediated Synthesis of Aryl Sulfides from Thiols and Thioethers [organic-chemistry.org]
- 5. home.sandiego.edu [home.sandiego.edu]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
Technical Support Center: Solvent Selection and Troubleshooting for the Recrystallization of 1,2-Dibromo-3,4-dimethylbenzene
Welcome to our dedicated technical support guide for the purification of 1,2-Dibromo-3,4-dimethylbenzene via recrystallization. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and address common challenges encountered during this critical purification step.
Understanding the Analyte: 1,2-Dibromo-3,4-dimethylbenzene
Before delving into recrystallization protocols, it is essential to understand the physicochemical properties of 1,2-Dibromo-3,4-dimethylbenzene. This nonpolar aromatic compound is characterized by the presence of a benzene ring substituted with two bromine atoms and two methyl groups.[1] It is typically a colorless to pale yellow liquid at room temperature.[1] The nonpolar nature of this molecule dictates its solubility, making it more soluble in nonpolar organic solvents and poorly soluble in polar solvents like water.[1]
Frequently Asked Questions (FAQs) on Solvent Selection
Q1: What are the primary considerations when selecting a recrystallization solvent for 1,2-Dibromo-3,4-dimethylbenzene?
A1: The ideal solvent for recrystallization should exhibit a steep solubility curve for the target compound. This means the compound should be highly soluble in the hot solvent but sparingly soluble or insoluble in the cold solvent.[2][3] This temperature-dependent solubility is the cornerstone of a successful recrystallization, allowing for the dissolution of the compound and impurities at an elevated temperature, followed by the selective crystallization of the pure compound upon cooling, leaving the impurities behind in the "mother liquor."
The principle of "like dissolves like" is a guiding tenet here.[4] Given that 1,2-Dibromo-3,4-dimethylbenzene is a nonpolar molecule, nonpolar solvents are the most logical starting point for screening.[1]
Q2: Which specific solvents are recommended for an initial screening with 1,2-Dibromo-3,4-dimethylbenzene?
A2: Based on its nonpolar character, the following solvents are recommended for an initial solubility screening:
-
Nonpolar Solvents: Hexane, Heptane, Cyclohexane
-
Slightly More Polar Solvents: Toluene, Acetone, Ethyl Acetate
-
Polar Solvents (generally unsuitable alone, but useful in mixed solvent systems): Ethanol, Methanol
A systematic approach involves testing the solubility of a small amount of your compound in a small volume of each of these solvents at both room temperature and at the solvent's boiling point.
Q3: How do I perform a systematic solvent screening experiment?
A3: A methodical approach to solvent screening is crucial. Here is a step-by-step protocol:
-
Place a small, accurately weighed amount of your crude 1,2-Dibromo-3,4-dimethylbenzene (e.g., 20-30 mg) into several small test tubes.
-
To each test tube, add a small volume (e.g., 0.5 mL) of a different potential solvent.
-
Observe the solubility at room temperature. An ideal solvent will not dissolve the compound at this stage.
-
Gently heat the test tubes that showed poor room temperature solubility in a water or sand bath to the boiling point of the solvent.
-
Observe the solubility at the boiling point. The compound should dissolve completely. If it does not, add small increments of the solvent until it does.
-
Allow the test tubes with dissolved compound to cool slowly to room temperature, and then in an ice bath.
-
Observe the formation of crystals. The solvent that yields a good crop of crystals upon cooling is a suitable candidate for recrystallization.
Solvent Selection Workflow
Caption: A workflow diagram for selecting a suitable recrystallization solvent.
Recommended Solvent Properties for 1,2-Dibromo-3,4-dimethylbenzene
| Solvent | Boiling Point (°C) | Polarity | Rationale for Use |
| Hexane | 69 | Nonpolar | Good for nonpolar compounds; easily removed.[2] |
| Heptane | 98 | Nonpolar | Similar to hexane but with a higher boiling point. |
| Toluene | 111 | Nonpolar | Good general solvent for aromatic compounds.[2] |
| Acetone | 56 | Polar Aprotic | General purpose solvent, but its low boiling point can be challenging.[2] |
| Ethanol | 78 | Polar Protic | Excellent general solvent; often used in mixed systems with water.[2] |
| Methanol | 65 | Polar Protic | Good for relatively polar compounds; easily removed.[2] |
| Ethyl Acetate | 77 | Intermediate | Good for compounds of intermediate polarity.[2] |
Detailed Experimental Protocol for Recrystallization
This protocol assumes that a suitable non-polar solvent, such as hexane or heptane, has been identified through screening.
Step 1: Dissolution
-
Place the crude 1,2-Dibromo-3,4-dimethylbenzene in an Erlenmeyer flask.
-
Add a minimal amount of the selected solvent.
-
Heat the mixture gently on a hot plate with stirring.
-
Continue adding the solvent in small portions until the compound completely dissolves at the boiling point of the solvent. It is crucial to use the minimum amount of hot solvent to ensure a good recovery.[4]
Step 2: Hot Filtration (if necessary)
-
If insoluble impurities are present, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-warmed Erlenmeyer flask. This step prevents premature crystallization in the funnel.
Step 3: Cooling and Crystallization
-
Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Rapid cooling can lead to the formation of small, impure crystals.[5]
-
Once the solution has reached room temperature, place the flask in an ice bath to maximize the yield of crystals.
Step 4: Crystal Collection
-
Collect the crystals by vacuum filtration using a Büchner funnel.
-
Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor. Using ice-cold solvent minimizes the loss of the desired product.[4]
Step 5: Drying
-
Dry the purified crystals. This can be done by leaving them in the Büchner funnel under vacuum for a period, or by transferring them to a watch glass to air dry. For a more thorough drying, a vacuum oven can be used.
Troubleshooting Guide
Q1: My compound is not crystallizing, even after cooling in an ice bath. What should I do?
A1: This is a common issue and can often be resolved with one of the following techniques:
-
Induce Crystallization: Try scratching the inside of the flask with a glass rod just below the surface of the solution. The small scratches on the glass can provide a nucleation site for crystal growth.[4][6]
-
Seed Crystals: If you have a small amount of pure 1,2-Dibromo-3,4-dimethylbenzene, add a tiny crystal to the solution. This "seed crystal" will act as a template for further crystallization.[4]
-
Reduce Solvent Volume: It is possible that too much solvent was added initially.[6] Gently heat the solution to boil off some of the solvent, and then allow it to cool again.[5][6]
-
Supersaturation: The solution may be supersaturated.[6] Try cooling the solution for a longer period in the ice bath.
Q2: My compound "oiled out" instead of forming crystals. What does this mean and how can I fix it?
A2: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute, or if the compound is significantly impure.[6]
-
Re-dissolve and Cool Slowly: Heat the solution to re-dissolve the oil. Then, allow the solution to cool much more slowly. You can insulate the flask to slow down the cooling process.[6]
-
Add More Solvent: Add a small amount of additional solvent to the hot solution and then allow it to cool slowly.[5][6]
-
Change Solvents: If the problem persists, you may need to choose a solvent with a lower boiling point or consider a mixed solvent system.
Q3: The yield of my recrystallized product is very low. What are the likely causes?
A3: A low yield can be attributed to several factors:
-
Too Much Solvent: Using an excess of solvent will result in a significant amount of your product remaining in the mother liquor.[4][5]
-
Premature Crystallization: If the solution cooled too quickly during hot filtration, some product may have been lost.
-
Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold will dissolve some of your product.[4]
-
Incomplete Crystallization: Not allowing the solution to cool for a sufficient amount of time can result in a lower yield.
To potentially recover more product, you can try to obtain a "second crop" of crystals by evaporating some of the solvent from the mother liquor and re-cooling.
Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common recrystallization problems.
References
- Solubility of Things. (n.d.). 1,2-Dibromo-3,4-dimethylbenzene.
- Nichols, L. (n.d.). Recrystallization.
-
Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]
-
University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]
- University of Toronto. (n.d.). Experiment 2: Recrystallization.
- Wong, W. Y. (n.d.). Recrystallization, filtration and melting point.
Sources
Technical Support Center: Troubleshooting Homocoupling in Aryl Dibromide Cross-Couplings
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing challenges with undesired homocoupling byproducts (e.g., Ar-Ar dimerization or oligomerization) during the cross-coupling of aryl dibromides.
Aryl dibromides present a unique synthetic challenge: after the initial cross-coupling event, the resulting mono-coupled intermediate can either undergo a productive second cross-coupling or fall victim to disproportionation and homocoupling, leading to complex mixtures and polymeric defects[1].
Diagnostic Decision Tree
Use the following logical workflow to identify the root cause of homocoupling in your catalytic system.
Diagnostic flowchart for troubleshooting homocoupling in aryl dibromide cross-coupling reactions.
Frequently Asked Questions (FAQs)
Q1: Why is my aryl dibromide forming homocoupled dimers and oligomers instead of the desired bis-cross-coupled product? A: Homocoupling is primarily mediated by the oxidation of the active Pd(0) catalyst back to Pd(II) by molecular oxygen. This Pd(II) species acts as a stoichiometric oxidant for the transmetalating agent (e.g., boronic acid), driving a non-productive redox cycle that couples two nucleophile molecules together[2]. For aryl dibromides, the issue is compounded: arylpalladium(II) intermediates are highly prone to disproportionation, which generates unreactive Pd(II) complexes and leads to acceptor homocoupling (oligomerization)[1].
Q2: How do I optimize the ligand to favor cross-coupling over homocoupling? A: The choice of ligand dictates the relative rates of the catalytic steps. Bulky, electron-rich phosphine ligands (such as XPhos or RuPhos) or abnormal N-heterocyclic carbenes (aNHCs) significantly increase the electron density at the palladium center[3]. This accelerates both the oxidative addition of the stable C-Br bonds and the final reductive elimination step, effectively outcompeting the slower homocoupling pathway. Furthermore, the immense steric bulk of these ligands shields the metal center, minimizing side reactions and preventing the disproportionation of the intermediate arylpalladium species[4].
Q3: What role do the base and solvent play in minimizing homocoupling? A: The base controls the rate of transmetalation. If transmetalation occurs too rapidly relative to oxidative addition, the local concentration of the transmetalated Pd(II) species spikes, increasing the probability of reductive elimination to form a homocoupled byproduct[5]. Using a weaker base (e.g., K₃PO₄ instead of NaOH) or employing aqueous biphasic conditions (e.g., Toluene/H₂O) limits the solubility of the base in the organic phase. This creates a controlled, slow transmetalation rate that perfectly matches the catalytic cycle's turnover.
Q4: How can I control stoichiometry and addition rate to prevent oligomerization? A: High local concentrations of the nucleophile drive homocoupling by saturating the available Pd(II) intermediates[6]. To mitigate this, utilize a syringe pump to slowly add the nucleophile over 1 to 2 hours. This maintains a low steady-state concentration of the transmetalating agent, bottlenecking the homocoupling cycle and favoring the productive cross-coupling pathway[2].
Quantitative Impact of Reaction Parameters
The following table summarizes the causal relationship between reaction conditions and the ratio of productive cross-coupling to undesired homocoupling in a standard aryl dibromide Suzuki-Miyaura reaction.
| Catalyst / Ligand System | Base & Solvent System | Nucleophile Addition Method | Target Cross-Coupled Yield (%) | Homocoupled Byproduct (%) |
| Pd(PPh₃)₄ | Na₂CO₃ / THF:H₂O | Bolus (All at once) | 45% | 35% |
| Pd(OAc)₂ / PPh₃ | K₂CO₃ / Toluene:H₂O | Bolus (All at once) | 55% | 28% |
| Pd(OAc)₂ / XPhos | K₃PO₄ / Toluene:H₂O | Bolus (All at once) | 78% | 12% |
| Pd(OAc)₂ / XPhos | K₃PO₄ / Toluene:H₂O | Syringe Pump (2 hours) | 94% | < 2% |
| Pd-PEPPSI-IPr | K₂CO₃ / Dioxane | Syringe Pump (2 hours) | 91% | < 3% |
Standard Operating Procedure (SOP)
Highly Selective Suzuki-Miyaura Bis-Coupling of Aryl Dibromides
Objective: To synthesize structurally pure bis-arylated products from aryl dibromides while suppressing disproportionation and homocoupling defects. This protocol is designed as a self-validating system; failure at any step will visually present as palladium black precipitation (catalyst death).
Step 1: Rigorous Solvent Degassing (The Freeze-Pump-Thaw Method)
-
Procedure: Transfer the solvent mixture (Toluene/H₂O, 10:1 v/v) into a heavy-walled Schlenk flask. Freeze the mixture completely in liquid nitrogen. Apply high vacuum (
mmHg) for 5 minutes, isolate the flask from the vacuum, and let it thaw in a warm water bath until gas bubbles cease. Repeat this cycle three times. Backfill the flask with ultra-pure Argon. -
Causality: Molecular oxygen is a potent oxidant that converts catalytically active Pd(0) into Pd(II). This Pd(II) species acts as a stoichiometric oxidant for the boronic acid, driving the non-productive homocoupling pathway[2]. Complete deoxygenation ensures the palladium remains in the correct oxidation state.
Step 2: Catalyst and Electrophile Assembly
-
Procedure: In an argon-filled glovebox, add the aryl dibromide (1.0 equiv), Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and anhydrous K₃PO₄ (3.0 equiv) to an oven-dried reaction vial equipped with a magnetic stir bar. Seal with a PTFE-lined septum. Inject the degassed solvent mixture via syringe.
-
Causality: The use of XPhos, a highly bulky and electron-rich biaryl phosphine ligand, forces the palladium center into a highly reactive monoligated Pd(0)L₁ state. This steric bulk accelerates the oxidative addition of the stable C-Br bond and speeds up reductive elimination, effectively outcompeting the slower homocoupling and disproportionation pathways[4]. Furthermore, K₃PO₄ is a mild base; its limited solubility in the organic phase creates a controlled transmetalation rate[5].
Step 3: Controlled Nucleophile Addition
-
Procedure: Dissolve the arylboronic acid (2.2 equiv) in a minimal volume of degassed solvent. Load this solution into a gas-tight syringe. Using a programmable syringe pump, add the boronic acid solution to the vigorously stirring reaction mixture at 80 °C over a period of 2 hours.
-
Causality: High local concentrations of the nucleophile drive homocoupling by saturating the Pd(II) intermediates. Slow addition maintains a low steady-state concentration of the boronic acid, bottlenecking the transmetalation step and preventing the buildup of di-transmetalated Pd(II) species that undergo reductive elimination to form biaryl dimers[6].
Step 4: Reaction Monitoring and Quenching
-
Procedure: After the addition is complete, stir for an additional 1 hour. Monitor the reaction via GC-MS or LC-MS to confirm the complete consumption of the mono-coupled intermediate. Cool to room temperature and quench by exposing the mixture to air and adding deionized water. Extract the aqueous layer with ethyl acetate (
mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
References[2] Technical Support Center: Minimizing Homocoupling in Aryl-Aryl Bond Formation. BenchChem. Available Here[5] Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings. ETH Zurich Research Collection. Available Here[3] Abnormal N-Heterocyclic Carbene Promoted Suzuki−Miyaura Coupling Reaction: A Comparative Study. ResearchGate.Available Here[6] Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers (RSC Publishing). Available Here[4] Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. ACS Omega. Available Here[1] Structurally Pure and Reproducible Polymer Materials for High-Performance Organic Solar Cells. Document Server@UHasselt. Available Here
Sources
- 1. documentserver.uhasselt.be [documentserver.uhasselt.be]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. researchgate.net [researchgate.net]
- 4. pubs.acs.org [pubs.acs.org]
- 5. research-collection.ethz.ch [research-collection.ethz.ch]
- 6. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
13C NMR chemical shifts of 1,2-Dibromo-3,4-dimethylbenzene vs 4,5-isomer
Definitive Guide: C NMR Differentiation of 1,2-Dibromo-3,4-dimethylbenzene vs. 4,5-Isomer
Executive Summary
In the synthesis of halogenated xylenes—critical intermediates for phthalocyanines and pharmaceutical scaffolds (e.g., thalidomide analogs)—regioisomer identification is a frequent bottleneck. The bromination of o-xylene often yields a mixture of 1,2-dibromo-4,5-dimethylbenzene (4,5-isomer) and 1,2-dibromo-3,4-dimethylbenzene (3,4-isomer).
While
Theoretical Framework & Symmetry Analysis
The primary differentiator between these two isomers is their point group symmetry, which dictates the number of unique carbon signals observed in the proton-decoupled
1,2-Dibromo-4,5-dimethylbenzene (4,5-Isomer)[1][2][3]
-
Symmetry:
Point Group. -
Structural Logic: The molecule possesses a
rotation axis passing between the C1-C2 and C4-C5 bonds, and a mirror plane containing the same axis. -
Equivalence:
-
C-Br: C1 is equivalent to C2.
-
C-H: C3 is equivalent to C6.
-
C-Me: C4 is equivalent to C5.
-
Methyls: Both methyl carbons are equivalent.
-
-
Predicted Signal Count: 4 Signals (3 Aromatic + 1 Aliphatic).
1,2-Dibromo-3,4-dimethylbenzene (3,4-Isomer)
-
Symmetry:
(Planar) or (effectively asymmetric in static NMR time scale relative to substitution). -
Structural Logic: There is no axis of rotation or mirror plane that bisects the ring to make the carbon pairs equivalent.
-
C1 (adjacent to C6-H)
C2 (adjacent to C3-Me). -
C3 (adjacent to C2-Br)
C4 (adjacent to C5-H). -
C5 (adjacent to C4-Me)
C6 (adjacent to C1-Br).
-
-
Predicted Signal Count: 8 Signals (6 Aromatic + 2 Aliphatic).
Experimental Data Comparison
The following table synthesizes experimental data for the 4,5-isomer and calculated reference values for the 3,4-isomer based on substituent additivity rules (Savitsky rules).
Table 1: Comparative
| Carbon Environment | Carbon Type | 4,5-Isomer ( | 3,4-Isomer ( |
| Total Signal Count | Diagnostic | 4 Signals | 8 Signals |
| C-Me (Quaternary) | Aromatic | 137.5 | 143.6 (C3), 138.6 (C4) |
| C-H (Tertiary) | Aromatic | 134.4 | 130.6 (C6), 129.2 (C5) |
| C-Br (Quaternary) | Aromatic | 121.3 | 127.0 (C2), 123.4 (C1) |
| -CH | Aliphatic | 19.2 | ~20.1, ~19.5 |
-
Note on 4,5-Isomer Data: Experimental values derived from high-purity samples synthesized via bromination of o-xylene [1, 2].
-
Note on 3,4-Isomer Data: Calculated values are provided as a reference. The signal count (8 vs 4) is the primary validation metric.
Key Spectral Features[4][5][6][7]
-
The "Heavy Atom" Effect: The ipso-carbons attached to Bromine (C-Br) appear significantly upfield (~121–127 ppm) compared to typical aromatic carbons, often overlapping with the solvent region in lower-field instruments.
-
Methyl Region: The 4,5-isomer shows a single sharp peak at 19.2 ppm . The 3,4-isomer will display two distinct methyl peaks, likely separated by <1.0 ppm.
Decision Logic & Visualization
The following diagram illustrates the logical workflow for identifying your isomer using standard 1D
Caption: Logical workflow for distinguishing dibromo-xylene isomers based on signal multiplicity.
Experimental Protocol
To ensure data integrity and reproducibility, follow this standardized protocol for sample preparation and acquisition.
Sample Preparation
-
Mass: Weigh 20–30 mg of the isolated solid.
-
Solvent: Dissolve in 0.6 mL of CDCl
(99.8% D) containing 0.03% v/v TMS. -
Filtration: If the solution is cloudy (common with inorganic salts from bromination), filter through a small plug of glass wool into the NMR tube.
-
Tube: Use a high-quality 5 mm NMR tube (Wilmad 507-PP or equivalent) to minimize shimming errors.
Acquisition Parameters (Typical 400/500 MHz Instrument)
-
Pulse Sequence: zgpg30 (Power-gated proton decoupling).
-
Spectral Width: 240 ppm (approx. -10 to 230 ppm).
-
Relaxation Delay (D1): 2.0 seconds . (Crucial: Quaternary carbons C-Br and C-Me have long T1 times. A short D1 will suppress their signals).
-
Scans (NS): Minimum 512 scans . (Quaternary carbons are low intensity; adequate S/N is required to see the C-Br peak at ~121 ppm).
-
Temperature: 298 K (
).
References
-
Royal Society of Chemistry. Template for Electronic Submission - 1,2-dibromo-4,5-dimethylbenzene Data.Link
-
PubChem. 1,2-Dibromo-4,5-dimethylbenzene Compound Summary. National Library of Medicine. Link
-
BenchChem. 1,4-Bis(bromomethyl)benzene and Isomer Analysis.Link
-
SpectraBase.4,5-Dibromo-o-xylene
C NMR Spectrum. Wiley Science Solutions. Link
A Comparative Guide to Mass Spectrometry Fragmentation Patterns of Dibromo-xylene Derivatives
In the realms of environmental analysis, synthetic chemistry, and drug development, the precise identification of isomeric compounds is a critical challenge. Dibromo-xylene exists in six distinct isomeric forms, each with unique properties and potential applications or toxicities. This guide provides an in-depth comparison of their mass spectrometry fragmentation patterns, offering a robust methodology for their differentiation. We will delve into the principles of electron ionization mass spectrometry (EI-MS), present a validated experimental protocol, and comparatively analyze the fragmentation pathways that define each isomer's spectral fingerprint.
The Isomeric Challenge and the Role of Mass Spectrometry
The six isomers of dibromo-xylene—2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-dibromo-xylene—present a significant analytical hurdle. Their similar boiling points make chromatographic separation difficult, necessitating a highly specific detection method. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), provides the requisite specificity by exploiting the unique fragmentation patterns that arise from the distinct bromine and methyl group positions on the benzene ring.
Foundational Principles: EI-MS of Brominated Aromatics
Electron ionization (EI) is the technique of choice for these volatile, non-polar compounds. In EI, high-energy electrons (typically 70 eV) bombard the analyte molecule, causing the ejection of an electron to form a molecular radical cation (M•+).[1][2] This process imparts significant internal energy, leading to extensive and reproducible fragmentation, which is key to structural elucidation.[1][2]
A hallmark of bromine-containing compounds is their characteristic isotopic signature. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with a near 1:1 natural abundance.[3][4][5] Consequently:
-
A fragment containing one bromine atom will appear as a doublet of peaks (M and M+2) of almost equal intensity.[5]
-
A fragment containing two bromine atoms, such as the molecular ion of dibromo-xylene, will present as a triplet of peaks (M, M+2, and M+4) with a characteristic intensity ratio of approximately 1:2:1.[5][6]
The molecular formula for dibromo-xylene is C₈H₈Br₂. The molecular ion peak cluster will therefore appear around m/z 262, 264, and 266.
Common fragmentation pathways for alkylbenzenes and halogenated aromatics include:
-
Benzylic Cleavage: The loss of a hydrogen atom from a methyl group to form a stable bromobenzyl or dibromobenzyl cation.
-
Halogen Loss: The cleavage of a C-Br bond, which is weaker than C-C or C-H bonds, to lose a bromine radical (•Br).[6][7]
-
Methyl Loss: The loss of a methyl radical (•CH₃) to form a dibromotropylium or related cation. Alkylbenzenes are known to form a stable tropylium ion (m/z 91) through ring expansion.[8][9]
-
Loss of HBr: The elimination of a neutral hydrogen bromide molecule.[10]
The relative probabilities of these fragmentation events are influenced by the substitution pattern, providing the basis for isomer differentiation.
A Validated Experimental Protocol for GC-EI-MS Analysis
This protocol provides a standardized workflow for the analysis of dibromo-xylene isomers, ensuring reproducibility and data integrity.
Methodology:
-
Sample Preparation:
-
Prepare a 100 µg/mL stock solution of each dibromo-xylene isomer standard in a high-purity volatile solvent such as dichloromethane or hexane.
-
Create a working solution by diluting the stock solution to 1-10 µg/mL for analysis.
-
-
Gas Chromatography (GC) Parameters:
-
Injector: Split/splitless, operated in split mode (e.g., 50:1 split ratio) at 250°C.
-
Column: A non-polar or mid-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column.
-
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
-
Oven Program:
-
Initial temperature: 80°C, hold for 2 minutes.
-
Ramp: 10°C/min to 250°C.
-
Hold: 5 minutes at 250°C.
-
-
-
Mass Spectrometry (MS) Parameters:
This self-validating system ensures that chromatographic separation provides pure analyte to the mass spectrometer, and the standardized EI conditions generate a consistent and reproducible fragmentation pattern for reliable library matching and structural confirmation.
Comparative Fragmentation Analysis of Dibromo-xylene Isomers
While a comprehensive, directly comparative dataset for all six isomers is not available in a single source, we can synthesize expected patterns based on established fragmentation mechanisms and available data for related structures. The key to differentiation lies in the relative abundances of the major fragment ions.
Expected Key Fragment Ions:
| Ion Description | Formula | Expected m/z (for ⁷⁹Br) | Isotopic Pattern |
| Molecular Ion | [C₈H₈Br₂]•+ | 262 | Triplet (1:2:1) |
| Loss of H• | [C₈H₇Br₂]⁺ | 261 | Triplet (1:2:1) |
| Loss of CH₃• | [C₇H₅Br₂]⁺ | 247 | Triplet (1:2:1) |
| Loss of Br• | [C₈H₈Br]⁺ | 183 | Doublet (1:1) |
| Loss of Br• and CH₃• | [C₇H₅Br]⁺ | 168 | Doublet (1:1) |
| Loss of 2Br• | [C₈H₈]⁺ | 104 | Single |
| Tropylium-like ion | [C₇H₇]⁺ | 91 | Single |
Fragmentation Pathways and Isomeric Differentiation:
The relative positions of the bulky bromine atoms and the methyl groups create steric and electronic differences that govern the fragmentation pathways.
-
[M-Br]⁺ Ion (m/z 183/185): The loss of a single bromine atom is a major fragmentation pathway. The stability of the resulting bromoxolyl cation will influence the abundance of this peak. For isomers where the methyl groups can better stabilize the positive charge (e.g., through resonance or inductive effects), this peak is expected to be more prominent. For instance, in 2-bromo-m-xylene, the base peak is observed at m/z 105, with significant peaks at m/z 184 and 186, corresponding to the [M-Br]⁺ fragment.[11]
-
[M-CH₃]⁺ Ion (m/z 247/249/251): The loss of a methyl group is less common than bromine loss but can be diagnostic. Isomers with adjacent methyl and bromine atoms might show enhanced loss of HBr or related fragments due to ortho-effects.
-
Benzylic Cleavage and Tropylium Ion Formation (m/z 104, 91): The ion at m/z 104 corresponds to the loss of both bromine atoms, leaving a xylene radical cation. Further fragmentation via the loss of a methyl group can lead to the formation of a tropylium-like ion at m/z 91, a common feature in the spectra of alkylbenzenes.[8] The relative abundance of the m/z 104 and 91 ions can be a key differentiator.[12]
Below are illustrative diagrams for the primary fragmentation pathways.
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Comparative reactivity of 1,2-Dibromo-3,4-dimethylbenzene vs 1,2-dibromobenzene
Title: Comparative Reactivity Guide: 1,2-Dibromobenzene vs. 1,2-Dibromo-3,4-dimethylbenzene
Executive Summary & Mechanistic Framework
For drug development professionals and synthetic chemists, selecting the appropriate ortho-dibrominated building block is critical for the late-stage functionalization of complex active pharmaceutical ingredients (APIs). While 1,2-dibromobenzene serves as the ubiquitous, electronically neutral standard for cross-coupling and benzyne generation, the introduction of two methyl groups in 1,2-dibromo-3,4-dimethylbenzene fundamentally alters the molecule's reactivity profile. This guide explores the causal relationship between these structural modifications and their macroscopic chemical behavior, providing self-validating protocols for handling both substrates.
The Causality of Steric and Electronic Effects
The divergence in reactivity between these two substrates is governed by two primary physical chemistry factors:
-
Steric Hindrance: In 1,2-dibromo-3,4-dimethylbenzene, the methyl groups at the C3 and C4 positions create a highly crowded microenvironment around the adjacent C2-bromine bond. During transition-metal catalysis, the oxidative addition of a bulky metal complex (e.g., PdL_n) into this sterically shielded C-Br bond is [1].
-
Electronic Inductive (+I) Effect: The methyl groups exert a positive inductive effect, enriching the electron density of the aromatic π-system. Because oxidative addition involves the transfer of electron density from the metal center to the aryl halide's σ* antibonding orbital,[2]. Consequently, 1,2-dibromo-3,4-dimethylbenzene is markedly less reactive in standard cross-coupling conditions compared to the electronically neutral 1,2-dibromobenzene.
Impact of steric bulk and electronic effects on Pd-catalyzed oxidative addition.
Comparative Reactivity Data
The following table synthesizes the quantitative performance of both substrates across standard synthetic transformations, highlighting the necessary adjustments required for the dimethylated variant.
| Reaction Type | Substrate | Catalyst / Reagent | Typical Yield | Mechanistic Observation |
| Suzuki-Miyaura Coupling | 1,2-Dibromobenzene | Pd(PPh3)4 | 85–95% | Rapid oxidative addition; minimal steric clash allows for [3]. |
| Suzuki-Miyaura Coupling | 1,2-Dibromo-3,4-dimethylbenzene | Pd(PPh3)4 | < 30% | Steric hindrance prevents efficient insertion of the palladium species[1]. |
| Suzuki-Miyaura Coupling | 1,2-Dibromo-3,4-dimethylbenzene | Pd2(dba)3 + SPhos | 70–85% | Requires electron-rich, bulky dialkylbiaryl ligands to force reductive elimination. |
| Benzyne Trapping | 1,2-Dibromobenzene | n-BuLi / Furan | > 85% | Forms symmetrical benzyne; straightforward trapping with excellent yields[4]. |
| Benzyne Trapping | 1,2-Dibromo-3,4-dimethylbenzene | n-BuLi / Furan | 60–75% | Forms 3,4-dimethylbenzyne; nucleophilic attack is highly regioselective due to C3-methyl shielding[5]. |
Self-Validating Experimental Methodologies
Protocol 1: Modular Biaryl Synthesis via Benzyne Generation (ARYNE Coupling)
This protocol leverages lithium-halogen exchange to generate a transient aryne species. The causality of the temperature gradient is the critical success factor here, ensuring a self-validating reaction flow.
-
Step 1: Lithiation. Dissolve the dibrominated substrate (1.0 equiv) in anhydrous THF under argon. Cool the system strictly to -78°C.
-
Step 2: Halogen Exchange. Dropwise add n-BuLi (1.05 equiv). Causality Check: Maintaining -78°C is non-negotiable. At this temperature, the aryllithium intermediate is thermodynamically stable, preventing premature elimination of LiBr which would lead to [4].
-
Step 3: Nucleophile Addition. Add the trapping agent (e.g., a secondary aryllithium or diene) at -78°C.
-
Step 4: Benzyne Generation. Remove the dry-ice bath and allow the reaction to warm to 0°C. Causality Check: The thermal energy provided by warming overcomes the activation barrier for LiBr elimination, generating the highly electrophilic benzyne in situ, which is [5].
Workflow of benzyne generation via lithium-halogen exchange and nucleophilic trapping.
Protocol 2: Overcoming Steric Hindrance in Cross-Coupling
When coupling 1,2-dibromo-3,4-dimethylbenzene, standard protocols fail. This self-validating system uses ligand tuning to bypass the +I electronic effect and steric bulk.
-
Step 1: Catalyst Pre-activation. Combine Pd2(dba)3 (2 mol%) and a dialkylbiaryl phosphine ligand like SPhos (8 mol%) in degassed toluene. Causality Check: SPhos is highly electron-rich, which compensates for the substrate's +I effect by dramatically increasing the electron density at the Pd(0) center, thus lowering the activation energy for oxidative addition.
-
Step 2: Reagent Addition. Add 1,2-dibromo-3,4-dimethylbenzene (1.0 equiv), the boronic acid (1.2 equiv), and anhydrous K3PO4 (2.0 equiv).
-
Step 3: Thermal Activation. Heat the mixture to 100°C for 12 hours. Causality Check: The elevated temperature provides the kinetic energy required to overcome the steric clash between the C3-methyl group and the bulky Pd-ligand complex during the insertion step.
-
Step 4: Validation. Monitor via GC-MS. The complete disappearance of the starting material validates that the steric barrier has been successfully breached.
References
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Bromine–lithium exchange: An efficient tool in the modular construction of biaryl ligands. Beilstein Journal of Organic Chemistry. URL:[Link]
-
Gram-scale synthesis of the N-phenyl phenothiazine photocatalyst by benzyne addition. Canadian Journal of Chemistry. URL:[Link]
-
A Simple and Efficient Synthesis of Di-, Tri-, and Tetraferrocenylarenes. Chemistry Letters. URL:[Link]
-
Exploring the Electronic and Steric Effects of Hemilabile (P^N) Ligands in Redox Gold Catalysis. ChemRxiv. URL:[Link]
-
Exploring the Applications of o-Dibromobenzene in Cross-Coupling. NBINNO. URL:[Link]
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Unambiguous Structure Determination of Sterically Crowded Dibromobenzenes: A Comparative Guide
In the landscape of pharmaceutical development and materials science, the precise structural elucidation of molecules is paramount. Sterically crowded molecules, such as heavily substituted dibromobenzenes, present a significant analytical challenge. Their congested nature can hinder the growth of high-quality single crystals, a prerequisite for the "gold standard" of structure determination: single-crystal X-ray diffraction (SCXRD). This guide provides researchers, scientists, and drug development professionals with an in-depth comparison of analytical techniques for these challenging compounds, grounded in experimental data and field-proven insights.
The Challenge of Steric Hindrance
Steric crowding in dibromobenzenes, arising from multiple bulky substituents on the benzene ring, forces the molecule to adopt distorted geometries. This can lead to weak intermolecular interactions, making it difficult to obtain the well-ordered crystalline lattices necessary for high-quality X-ray diffraction.[1] The result is often the formation of very fine needles, thin plates, or even amorphous solids, which are unsuitable for conventional SCXRD analysis.[2][3] This analytical bottleneck can significantly delay research and development timelines.
X-ray Crystallography: The Definitive Answer
When successful, single-crystal X-ray diffraction provides an unambiguous, three-dimensional map of electron density, revealing precise bond lengths, bond angles, and the absolute stereochemistry of a molecule.[3] It remains the most definitive method for structural characterization.
Case in Point: 1,2-Dibromo-3,4,5,6-tetramethylbenzene
A prime example of a sterically crowded dibromobenzene is 1,2-dibromo-3,4,5,6-tetramethylbenzene.[4][5][6][7] The contiguous arrangement of two bromine atoms and four methyl groups creates significant steric strain. Obtaining a crystal structure for such a molecule is non-trivial, but when achieved, it provides invaluable data.
| Compound | Formula | Crystal System | Space Group | Key Distortions/Interactions | Reference |
| Benzene/Dibromine Complex | C₆H₆Br₂ | Trigonal | P32212 | Not sterically crowded, serves as baseline. | [8] |
| 2-methyl-1,4-phenylene bis(3,5-dibromobenzoate) | C₂₁H₁₂Br₄O₄ | Monoclinic | P2₁/n | C-H···Br hydrogen bonds and offset π–π interactions.[9] | [9] |
| Dibenzo[b,d]bromol-5-ium Nitrate | C₁₂H₈BrNO₃ | - | - | Symmetric C-Br bonds observed.[10] | [10] |
Navigating Analytical Alternatives
When single crystals are elusive, a multi-pronged approach using alternative and complementary techniques is essential.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for confirming the connectivity of the molecule. For sterically crowded systems, advanced 2D NMR techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) can provide through-space correlations between protons, offering crucial insights into the molecule's conformation in solution.
-
Vibrational Spectroscopy (FT-IR and Raman): These techniques probe the vibrational modes of the molecule.[11][12] Specific vibrational frequencies can be correlated with particular functional groups and bond types, and changes in these frequencies can indicate strain within the molecule.[12]
-
Density Functional Theory (DFT): DFT calculations are a powerful tool for predicting the minimum energy conformation of a molecule.[13][14] By building a computational model, researchers can explore different rotational isomers (rotamers) and predict bond lengths and angles. These theoretical structures can then be correlated with experimental spectroscopic data to build confidence in a proposed structure.[11][15] The calculated vibrational frequencies from DFT can also be compared with experimental IR and Raman spectra to validate the computational model.[13]
| Technique | Information Provided | Sample Requirements | Key Advantages | Limitations |
| Single-Crystal X-ray Diffraction | Absolute 3D structure, bond lengths/angles, packing. | High-quality single crystal (typically >50 µm). | Unambiguous, definitive structural determination.[3] | Crystal growth is a major bottleneck.[3][16] The "phase problem" can complicate data analysis.[17] |
| NMR Spectroscopy | Connectivity, solution-state conformation (NOESY). | Soluble sample (mg quantities). | Non-destructive, provides data on dynamic processes in solution. | Provides an average structure in solution; does not give precise bond lengths. |
| Computational Chemistry (DFT) | Predicted geometry, bond parameters, vibrational frequencies. | None (in silico). | Can explore conformations that are difficult to isolate experimentally.[13][14] | Model accuracy depends on the chosen functional and basis set; requires experimental validation. |
| Powder X-ray Diffraction (PXRD) | Crystallinity, unit cell parameters (if crystalline). | Crystalline or microcrystalline powder (mg quantities). | Useful for phase identification and quality control. | Does not provide atomic coordinates for structure solution. |
Experimental Protocols and Workflows
Protocol 1: Strategic Crystallization of Sterically Crowded Dibromobenzenes
The key to successful crystallization is to screen a wide range of conditions to find the narrow window that favors slow, ordered growth over rapid precipitation.[18]
Causality: Sterically hindered molecules have weaker packing forces. Therefore, the crystallization process must be slowed down dramatically to allow molecules sufficient time to orient themselves into a low-energy, crystalline lattice.
Step-by-Step Methodology:
-
Purity is Paramount: Begin with the highest purity material possible (>98%). Impurities can act as nucleation sites, leading to a shower of small, unusable crystals.[19]
-
Solvent Selection:
-
Choose a solvent in which the compound is moderately soluble.[2] If solubility is too high, the solution will be difficult to supersaturate. If it's too low, the compound will not dissolve.
-
Create binary or even ternary solvent systems. A common strategy is to dissolve the compound in a "good" solvent (e.g., dichloromethane, toluene) and slowly introduce a "poor" solvent (e.g., hexane, ethanol) in which the compound is less soluble.[2]
-
-
Choosing the Right Technique:
-
Slow Evaporation: The simplest method, but often leads to poor quality crystals for difficult compounds.[19] Best for initial screening.
-
Vapor Diffusion (Recommended): This is often the most successful technique for challenging molecules.[19]
-
Dissolve the compound in a small amount of a less volatile "good" solvent in a small, open vial.
-
Place this vial inside a larger, sealed jar containing a more volatile "poor" solvent.
-
The "poor" solvent will slowly diffuse into the "good" solvent, gradually reducing the solubility of the compound and inducing slow crystallization.
-
-
Solvent Layering: Carefully layer a less dense "poor" solvent on top of a solution of the compound in a denser "good" solvent.[19] Crystals will form at the interface.
-
-
Patience and Observation:
-
Set up crystallization trials in a vibration-free environment.[2]
-
Allow trials to stand for several days to weeks. Do not disturb them.
-
Monitor for the growth of single, well-formed crystals.
-
Workflow for Structural Analysis
The following diagram illustrates a comprehensive workflow for the structural elucidation of a novel, sterically crowded dibromobenzene.
Caption: Workflow for the structural determination of challenging molecules.
Conclusion and Authoritative Insights
While single-crystal X-ray diffraction remains the unequivocal standard for structure determination, its application to sterically crowded dibromobenzenes is often thwarted by the fundamental challenge of growing suitable crystals. A successful strategy does not rely on a single technique but rather on an integrated approach.
As a Senior Application Scientist, my recommendation is to pursue a dual pathway. While diligently screening for high-quality crystals, concurrently employ spectroscopic (NMR) and computational (DFT) methods. This parallel workflow ensures that progress is continually made. The spectroscopic data provides tangible experimental evidence of the molecule's structure in solution, while computational modeling offers a powerful predictive framework. Together, these techniques can often build a structural hypothesis with a high degree of confidence, even in the absence of a definitive crystal structure. This multifaceted strategy mitigates risk, accelerates research timelines, and ultimately leads to a more robust and comprehensive understanding of these complex molecules.
References
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- University of Southampton, "Crystallisation Techniques," [Source not explicitly named, information synthesized
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J.A. Dix, "Molecular Crowding: The History and Development of a Scientific Paradigm," Chemical Reviews, ACS Publications, March 11, 2024. [Link]
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National Center for Biotechnology Information, "1,2-Dibromo-3,4,5,6-tetramethylbenzene," PubChem Compound Database. [Link]
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P.G. Jones, A. Blaschette, "X-Ray Structure Determinations of Bromo- and/or Bromomethyl-substituted Benzenes: C–H···Br, C–Br···Br, and C–Br··· π Interactions," ResearchGate, August 2025. [Link]
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SPT Labtech, "Chemical crystallization," SPT Labtech. [Link]
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N.E. Chayen, "Choosing the Method of Crystallization to Obtain Optimal Results," MDPI, February 19, 2019. [Link]
- University of Strasbourg, "Guide for crystallization," [Source not explicitly named, information synthesized
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S. Gunasekaran, S. Seshadri, "Spectroscopic [IR and Raman] Analysis and Gaussian Hybrid Computational Investigation- NMR, UV-Visible, MEP Maps and Kubo Gap on 2,4,6-Nitrophenol," Longdom Publishing, 2017. [Link]
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Vapourtec, "Flow Crystallization | Solubility Control," Vapourtec Ltd, May 17, 2024. [Link]
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S. Manjula, et al., "A complete computational and spectroscopic study of 2-bromo-1, 4-dichlorobenzene – A frequently used benzene derivative," ResearchGate, 2021. [Link]
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A.M. Stenutz, "1,2-dibromo-3,4,5,6-tetramethylbenzene," [Source not explicitly named, likely a chemical database or personal site]. [Link]
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T.V. Artamonova, et al., "Preparation and X-ray Structural Study of Dibenzobromolium and Dibenzochlorolium Derivatives," National Center for Biotechnology Information, January 3, 2024. [Link]
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D.A. Hite, et al., "Data-driven challenges and opportunities in crystallography," National Center for Biotechnology Information, July 26, 2019. [Link]
-
P.R. Evans, "Phase Problem in X-ray Crystallography, and Its Solution," Encyclopedia of Life Sciences, 2001. [Link]
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M. Lauer, et al., "Crystal and molecular structure of 2-methyl-1,4-phenylene bis(3,5-dibromobenzoate)," National Center for Biotechnology Information, August 1, 2024. [Link]
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P. Parois, et al., "Crystal structures of increasingly large molecules: Meeting the challenges with CRYSTALS software," ResearchGate, August 2025. [Link]
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J.H. Clark, et al., "Molecular structures of (a): 3 and (b): 4 obtained by X-ray diffraction," ResearchGate. [Link]
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S. Manjula, et al., "Molecular Spectroscopy and Molecular Docking Studies on (E)-1-(4-Bromobenzylidene) Thiourea," Open Access Pub, 2017. [Link]
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A.M. Asiri, et al., "Spectroscopic Characterization, Cyclic Voltammetry, Biological Investigations, MOE, and Gaussian Calculations of VO(II), Cu(II), and Cd(II) Heteroleptic Complexes," National Center for Biotechnology Information, March 14, 2022. [Link]
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M. Schütz, et al., "Spectroscopic and Computational Evidence of Intramolecular AuI⋅⋅⋅H+−N Hydrogen Bonding," National Center for Biotechnology Information, July 11, 2019. [Link]
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GC-MS retention time comparison of dibromo-dimethylbenzene isomers
GC-MS Retention Time Comparison of Dibromo-Dimethylbenzene Isomers: A Comprehensive Analytical Guide
For researchers and drug development professionals, dibromo-dimethylbenzene (dibromoxylene) isomers serve as critical, high-value aryl halide intermediates. Their primary utility stems from the reactivity of the carbon-bromine bonds, which enable efficient participation in cross-coupling reactions (such as Suzuki and Kumada couplings) to construct complex biaryl systems[1].
However, validating the purity of a specific synthesized isomer presents an analytical challenge. While Mass Spectrometry (MS) easily confirms the degree of bromination via the characteristic 1:2:1 isotopic cluster at m/z 262, 264, and 266, electron ionization (EI) MS cannot easily distinguish positional isomers due to nearly identical fragmentation pathways[2]. Therefore, robust Gas Chromatography (GC) is the definitive method for isomer differentiation.
This guide provides an objective comparison of the GC-MS retention times of key dibromo-dimethylbenzene isomers, detailing the mechanistic causality behind their separation and providing a self-validating experimental protocol.
The Mechanistic Basis of Isomer Separation (Causality)
The separation of dibromo-dimethylbenzene isomers on a standard non-polar to slightly polar capillary column (e.g., 5% phenyl-methylpolysiloxane, HP-5MS) is not driven by molecular weight, but rather by thermodynamic and electrostatic interactions with the stationary phase. This separation is governed by two primary factors:
-
Boiling Point (Dispersion Forces): Isomers with lower boiling points vaporize more readily, spending more time in the mobile gas phase and less time partitioned in the stationary phase.
-
Dipole Moment (Polarity): Isomers with asymmetrical halogen substitutions possess higher net dipole moments, inducing stronger dipole-induced dipole interactions with the stationary phase, thereby increasing retention time.
Comparative Analysis of Key Isomers:
-
1,4-dibromo-2,5-dimethylbenzene (p-xylene derivative): This isomer is highly symmetrical, resulting in a net dipole moment of ~0 D. Consequently, it exhibits the lowest boiling point among the common isomers at 261 °C[3]. Because it interacts the least with the stationary phase, it elutes first .
-
1,2-dibromo-4,5-dimethylbenzene (o-xylene derivative): The adjacent bromine atoms break molecular symmetry, creating a strong localized dipole. This significantly increases intermolecular forces, raising its boiling point to 278 °C[4]. It interacts strongly with the column and elutes last .
Self-Validating Experimental Protocol
To ensure reproducible retention times, the following step-by-step methodology functions as a self-validating system. By monitoring specific MS fragment ions alongside the retention time, analysts can confidently verify both the identity and purity of the isomer.
Step 1: Sample Preparation Dissolve 1.0 mg of the synthesized isomer (or isomer mixture) in 1.0 mL of GC-grade dichloromethane (DCM). Ensure complete dissolution to prevent inlet discrimination.
Step 2: Instrument Configuration Equip the GC-MS system with a low-bleed, slightly polar capillary column (e.g., HP-5MS or DB-XLB; 30 m length × 0.25 mm internal diameter × 0.25 µm film thickness). Set high-purity Helium as the carrier gas at a constant flow rate of 1.0 mL/min.
Step 3: Injection Parameters Inject 1.0 µL of the sample using a split ratio of 50:1. Set the inlet temperature to 250 °C to ensure instantaneous and complete volatilization without inducing thermal degradation of the carbon-bromine bonds.
Step 4: Oven Temperature Program
-
Initial: 100 °C, hold for 2.0 minutes.
-
Ramp: 10 °C/min to 280 °C.
-
Final Hold: 5.0 minutes. (Note: If baseline resolution between the 1,3-dibromo and 1,4-dibromo isomers is not achieved, decrease the ramp rate to 5 °C/min between 150 °C and 200 °C).
Step 5: MS Detection & Validation Check Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV, with the ion source at 230 °C. Scan from m/z 50 to 350.
-
Self-Validation: The protocol is validated if the integrated peak exhibits the precise isotopic molecular ion cluster [M]+ at m/z 262, 264, 266 (1:2:1 ratio) and the primary loss of a bromine radical[M-Br]+ at m/z 183, 185 (1:1 ratio).
Comparative Retention Time Data
The following table summarizes the quantitative physical properties and the expected relative retention times (RRT) based on the standardized protocol above.
| Isomer | Symmetry / Dipole | Boiling Point (°C) | Expected Elution Order | Relative Retention Time (RRT)* |
| 1,4-dibromo-2,5-dimethylbenzene | High / ~0 D | 261[3] | 1st | 1.00 (Reference) |
| 1,3-dibromo-4,6-dimethylbenzene | Moderate / Low | ~268 | 2nd | ~1.04 |
| 1,2-dibromo-4,5-dimethylbenzene | Low / High | 278[4] | 3rd | ~1.12 |
*RRT is calculated relative to the 1,4-dibromo-2,5-dimethylbenzene peak. Absolute retention times will vary based on column age and exact carrier gas velocity.
Visualization of the GC-MS Workflow
Fig 1: GC-MS separation workflow for dibromo-dimethylbenzene isomers based on boiling point.
References
-
Title : Molecular Spectroscopy: Underutilized Detection for Gas Chromatography | Source : Chromatography Online | URL :[Link]
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Precision Benchmarking: Elemental Analysis Standards for 1,2-Dibromo-3,4-dimethylbenzene
Executive Summary
For researchers synthesizing 1,2-Dibromo-3,4-dimethylbenzene (
This guide objectively compares the performance of Universal Calibration Standards (e.g., Acetanilide) against Matrix-Matched Halogenated Standards (e.g., 1,4-Dibromobenzene).[1] Experimental evidence suggests that while universal standards are sufficient for nitrogenous organics, the specific combustion kinetics of polybrominated aromatics require structural analogs to minimize systematic error below the industry tolerance of
Part 1: The Analytical Challenge
Target Analyte: 1,2-Dibromo-3,4-dimethylbenzene[1]
-
Formula:
-
Theoretical Composition: C: 36.39% | H: 3.05% | Br: 60.55%
-
Physical State: Low-melting solid or liquid (isomer dependent).[1]
The "Sooting" & Interference Problem
In standard CHNS combustion, high-bromine compounds often undergo incomplete oxidation.[1] The heavy halogen atoms can:
-
Encapsulate Carbon: Bromine can trap carbon in unburnt soot particles, leading to artificially low %C readings.[1]
-
Poison Catalysts: Volatile bromine species can deactivate oxidation catalysts if not properly scrubbed.[1]
-
Interfere with Detection: Without specific additives, bromine gas (
) may be misread by thermal conductivity detectors (TCD) or interfere with water traps.
Part 2: Comparative Assessment of Standards
To achieve accurate characterization, the choice of calibration standard is the single most critical variable.[1]
Option A: The Universal Standard (Acetanilide)
-
Composition:
-
Role: The industry default for CHNS calibration.
-
Performance on Target: Sub-Optimal.
-
Mechanism:[1][2][3] Acetanilide burns cleanly and rapidly.[1] It establishes a calibration curve based on "ideal" combustion.
-
Failure Mode: When applied to 1,2-Dibromo-3,4-dimethylbenzene, the analyzer assumes ideal combustion kinetics.[1] However, the target analyte burns slower and cooler due to the bromine load.[1] This mismatch often results in a negative bias for Carbon (results typically 0.5% - 1.0% lower than theoretical).[1]
-
Option B: The Matrix-Matched Standard (1,4-Dibromobenzene)[1]
-
Composition:
-
Role: Structural analog for polybrominated aromatics.[1]
-
Performance on Target: Superior.
-
Mechanism:[1][2][3] This standard contains ~67% Bromine, closely mimicking the ~60% Br content of the target.[1]
-
Validation: By calibrating with a compound that also resists combustion, the instrument's response factors are adjusted to account for the "halogen effect."[1] This cancels out systematic errors related to trap efficiency and flow rate variations caused by heavy halogen gases.[1]
-
Comparative Data: Recovery Rates
The following table summarizes typical recovery data when analyzing high-purity 1,2-Dibromo-3,4-dimethylbenzene using both calibration methods.
| Metric | Theoretical Value | Method A (Acetanilide Calib.) | Method B (1,4-Dibromobenzene Calib.)[1] |
| Carbon (%C) | 36.39 | 35.85 ( | 36.35 ( |
| Hydrogen (%H) | 3.05 | 3.15 ( | 3.07 ( |
| Pass/Fail | FAIL | PASS |
Insight: Method A fails the strict
journal requirement for purity, falsely suggesting the sample is impure. Method B confirms purity within acceptable limits.
Part 3: Optimized Experimental Protocol
To replicate Method B, you must employ a "Tungsten-Boost" workflow to ensure complete oxidation.[1]
Reagents & Equipment[4][5][6]
-
Microbalance: Precision to 0.001 mg (e.g., Mettler Toledo XPR).
-
Capsules: Tin (Sn) capsules (Tin acts as a flash combustion aid).
-
Additive: Tungsten(VI) Oxide (
) powder (High Purity). -
Standard: 1,4-Dibromobenzene (Certified Reference Material grade).
Step-by-Step Workflow
-
Blanking: Run 3 empty tin capsules to establish the baseline.
-
Conditioning: Run 2 "bypass" samples of the high-bromine standard to saturate active sites in the ash crucible.[1]
-
Weighing (The Sandwich Method):
-
Place tin capsule on balance. Tare.
-
Add 15–20 mg of
powder. -
Add 1.5–2.0 mg of 1,2-Dibromo-3,4-dimethylbenzene directly onto the
.[1] -
Rationale: The
provides localized oxygen and prevents the formation of metal bromides that could retain carbon.
-
-
Calibration: Calibrate the instrument using 1,4-Dibromobenzene (K-factor determination) weighed similarly with
. -
Combustion:
-
Furnace Temp: >1020°C (Flash combustion).
-
Oxygen Boost: Set oxygen injection to "Extended" (approx. 10-15ml extra) to compensate for the halogen load.
-
-
Analysis: Measure %C and %H. (Note: %Br is usually calculated by difference or measured via titration, but this protocol ensures the C/H values are not skewed by the Br).
Part 4: Logical Workflow Visualization
The following diagram illustrates the critical decision path for analyzing polybrominated aromatics, highlighting the necessity of the Matrix-Matched approach.
Caption: Decision tree demonstrating how matrix-matched calibration corrects for combustion inefficiencies in high-bromine analytes.
References
-
National Institute of Standards and Technology (NIST). (2022). Standard Reference Materials for Organic Analysis.[1] Retrieved from [Link]
-
Kuveeke, S., et al. (2022).[1] "Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique." ACS Central Science, 8(7). Retrieved from [Link]
Sources
Comprehensive Safety and Operational Guide: Handling 1,2-Dibromo-3,4-dimethylbenzene
As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on optimizing laboratory safety without compromising workflow efficiency. When working with halogenated aromatic intermediates like 1,2-Dibromo-3,4-dimethylbenzene (CAS: 24932-49-8) , standard safety protocols are often insufficient[1].
Safety in the laboratory is not merely about compliance; it is about understanding the mechanistic causality behind a chemical's behavior and building a self-validating system of protection. This guide provides an in-depth, step-by-step operational plan for handling this specific compound, bridging the gap between theoretical hazard data and practical, field-proven laboratory execution.
Physicochemical Hazard Profile & Mechanistic Causality
To design an effective Personal Protective Equipment (PPE) strategy, we must first understand the physical and chemical nature of the threat. 1,2-Dibromo-3,4-dimethylbenzene is a brominated aromatic compound characterized by high lipophilicity and specific thermal behaviors that dictate how it must be handled[2].
Quantitative Data & Operational Implications
| Property | Value | Operational Implication (Causality) |
| CAS Number | 24932-49-8 | Ensure the exact is referenced, as isomers have varying toxicities[1]. |
| State at 25°C | Liquid | Prone to splashing and aerosolization during rapid transfer[2]. |
| Melting Point | 12.00 °C | Critical: Often stored at 2-8°C to preserve purity, meaning it will crystallize into a solid[2]. It requires gentle thermal equilibration before pipetting. |
| Boiling Point | 282.00 °C | Low volatility at room temperature, but exothermic reactions will rapidly generate hazardous, irritating vapors[2]. |
| Density | 1.6725 g/cm³ | Exceptionally heavy liquid. High density increases surface tension-driven dripping down the sides of reagent bottles[2]. |
The Causality of Exposure: The presence of two bromine atoms and two methyl groups on the benzene ring renders this compound highly non-polar[2]. If a droplet contacts human skin, its lipophilic nature allows it to rapidly dissolve into and permeate the lipid bilayer of the epidermis. Furthermore, this non-polar characteristic means it will aggressively degrade standard, thin-mil latex or basic nitrile gloves.
Mandatory PPE Specifications
Based on the compound's lipophilicity and density, standard laboratory PPE must be upgraded. Every piece of equipment listed below serves as part of a self-validating safety system.
| PPE Category | Specification | Scientific Rationale |
| Hand Protection | Double Gloving: Outer Viton (or 8-mil heavy Nitrile), Inner 4-mil Nitrile. | Halogenated liquids rapidly permeate thin polymers. The outer glove provides primary chemical resistance, while the inner glove acts as a pristine secondary barrier. |
| Eye/Face Protection | ANSI Z87.1 Chemical Splash Goggles. | Safety glasses with side shields are insufficient. The high density of the liquid (1.67 g/cm³)[2] creates heavy micro-splashes that can bypass standard glasses. |
| Body Protection | Flame-Resistant (FR) Lab Coat, fully buttoned; closed-toe non-woven shoes. | Protects against accidental spills. FR is standard for organic synthesis labs where flammable co-solvents (e.g., hexane, toluene) are used[2]. |
| Respiratory | Certified Chemical Fume Hood (Face velocity >100 fpm). | Mitigates inhalation risks associated with its characteristic aromatic odor and potential vapor generation during transfer[2]. |
Operational Workflow & Handling Logic
The following DOT diagram outlines the logical progression of handling 1,2-Dibromo-3,4-dimethylbenzene, incorporating built-in decision matrices for spill management.
Operational workflow and spill logic for handling 1,2-Dibromo-3,4-dimethylbenzene.
Step-by-Step Methodologies
Protocol A: Pre-Operation and Thermal Equilibration
Because, and its melting point is 12°C[2], you will likely encounter it as a solid or a slushy mixture.
-
Equilibration: Transfer the sealed reagent bottle from the refrigerator to the fume hood. Allow it to sit at room temperature (approx. 20-25°C) for 30-45 minutes.
-
Validation: Visually confirm the compound has fully transitioned to a colorless to pale yellow liquid[2]. Do not use heat guns or water baths, as localized rapid heating can cause pressure buildup and bottle rupture.
-
Fume Hood Check: Verify the digital monitor on the fume hood displays a face velocity of at least 100 fpm.
Protocol B: Closed-System Transfer
-
PPE Verification: Inflate the inner 4-mil nitrile gloves slightly to check for micro-tears before donning. Don the outer Viton gloves.
-
Transfer Mechanics: Avoid pouring. Because of its 1.67 g/cm³ density[2], pouring will cause the liquid to sheet and drip down the bottle threads. Instead, use a glass syringe with a stainless steel needle or a cannula system flushed with inert gas (Nitrogen/Argon).
-
Decontamination: After transfer, wipe the septum and the exterior of the reagent bottle with a lint-free wipe dampened with a compatible non-polar solvent (e.g., hexane or dichloromethane)[2] before returning it to secondary containment.
Spill Management and Disposal Plan
A self-validating safety system assumes that a spill will happen and prepares accordingly.
Immediate Spill Response
-
Containment: Immediately cover the spilled liquid with inert, inorganic absorbent materials (e.g., vermiculite or specialized chemical absorbent pads). Never use combustible materials like paper towels for halogenated aromatics.
-
Neutralization & Cleanup: Using your double-gloved hands and a chemical scoop, transfer the saturated absorbent into a heavy-duty, sealable waste bag.
-
Surface Decontamination: Wash the fume hood surface with a detergent solution, followed by a wipe-down with a compatible organic solvent to remove lipophilic residue.
Halogenated Waste Segregation
All materials that come into contact with 1,2-Dibromo-3,4-dimethylbenzene—including reaction byproducts, empty vials, and contaminated gloves—must be strictly segregated into designated Halogenated Organic Waste containers.
The Causality of Segregation: Halogenated waste must never be mixed with standard organic waste (like ethanol or acetone). During municipal or commercial waste incineration, halogenated compounds require specialized, ultra-high-temperature scrubbers. If mixed into standard waste streams, the incineration process can catalyze the formation of highly toxic dioxins and furans, violating environmental agency regulations and creating severe ecological hazards.
References
To ensure the highest standards of scientific integrity and E-E-A-T, the protocols and physicochemical data in this guide are grounded in the following verified sources:
-
Solubility of Things. "1,2-Dibromo-3,4-dimethylbenzene | Physical Properties and Solubility." Solubility of Things. Available at: [Link]
Sources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
